Technical Guide: pKa Values and Ionization States of 3-(Pyridin-3-yl)morpholin-2-one Dihydrochloride
The following technical guide details the physicochemical characterization of 3-(Pyridin-3-yl)morpholin-2-one dihydrochloride. This document is structured to support formulation scientists and medicinal chemists in handl...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide details the physicochemical characterization of 3-(Pyridin-3-yl)morpholin-2-one dihydrochloride. This document is structured to support formulation scientists and medicinal chemists in handling this compound's specific stability challenges and ionization behaviors.
This compound presents a complex ionization-stability paradox . While it possesses two distinct basic centers amenable to protonation, the presence of the lactone ring introduces a pH-dependent degradation pathway (hydrolysis) that competes with standard ionization equilibria at basic pH. This guide provides the theoretical pKa values, the ionization pathway, and the critical experimental protocols required to handle this instability.
Structural Analysis & Predicted pKa Values
In the absence of a specific compendial monograph, the pKa values are derived from Hammett substituent constants and structural analogs (e.g., substituted morpholines and pyridines).
The Ionization Centers
The dihydrochloride salt (
) exists in a fully protonated, dicationic state () in the solid phase. Upon dissolution in water, it undergoes sequential deprotonation.
Ionizable Group
Type
Predicted pKa
Structural Justification
Pyridine Nitrogen ()
Basic (Aromatic)
4.8 – 5.1
The unsubstituted pyridine pKa is ~5.2. The electron-withdrawing morpholinone ring (linked at C3) exerts a mild inductive effect (-I), slightly reducing basicity.
Morpholine Nitrogen ()
Basic (Aliphatic)
6.5 – 7.2
Standard morpholine pKa is ~8.4. However, the atom is -positioned to the lactone carbonyl (C2). The strong electron-withdrawing nature of the carbonyl significantly lowers the pKa of the amine compared to the parent morpholine.
Carboxylic Acid (Hydrolysis Product)
Acidic
~3.5
Only present upon ring opening. If the lactone hydrolyzes, the resulting open-chain amino acid possesses a carboxylate group.
Ionization State Distribution
The compound transitions through three primary states before degradation dominates:
pH < 3.0 (Dicationic, +2): Both the Pyridine and Morpholine nitrogens are protonated. This is the state of the dihydrochloride salt in solution.
pH 4.8 – 5.5 (Monocationic Transition): The Pyridine nitrogen begins to deprotonate first due to its lower pKa.
pH 6.0 – 7.5 (Monocationic/Neutral Equilibrium): The Pyridine is largely neutral; the Morpholine nitrogen remains protonated (
charge).
pH > 7.5 (Neutral/Unstable): The Morpholine nitrogen deprotonates to form the neutral free base. Critical Warning: At this pH, hydroxide-mediated hydrolysis of the lactone ring becomes rapid, irreversibly converting the compound to its open-chain hydroxy-acid form.
Visualization: Ionization & Degradation Pathway
The following diagram illustrates the sequential deprotonation and the competing hydrolysis pathway.
Figure 1: Sequential ionization states of 3-(Pyridin-3-yl)morpholin-2-one. Note the divergence at neutral pH where instability (red) competes with the neutral state.
Experimental Protocols (Self-Validating)
Due to the hydrolytic instability of the morpholin-2-one ring, standard potentiometric titration will yield erroneous results if the equilibration time is too long (drift). The following protocols are designed to validate data integrity.
Rapid UV-Metric pKa Determination (Preferred)
This method isolates the ionization event from degradation by utilizing the distinct UV chromophore of the pyridine ring.
Reagents:
Compound Stock: 10 mM in Acetonitrile (to prevent premature hydrolysis).
Preparation: Prepare 10 aliquots of buffer ranging from pH 2.0 to 9.0.
Injection: Spike the compound stock into each buffer (final conc. 50 µM) immediately prior to measurement (< 30 seconds).
Measurement: Scan UV absorbance (200–400 nm). Focus on the 260 nm shift characteristic of pyridine protonation.
Validation (The "Drift Check"): Re-measure the pH 8.0 and pH 9.0 samples after 10 minutes. If the spectrum has shifted significantly (loss of lactone carbonyl absorbance ~210-220 nm or shift in pyridine
), hydrolysis has occurred.
Calculation: Plot Absorbance vs. pH at
. The inflection point represents the pKa.
Potentiometric Titration (Modified for Instability)
If using a Sirius T3 or similar autotitrator, standard equilibrium modes must be disabled.
Mode: Continuous/Dynamic Titration (Do not wait for full stabilization at pH > 7).
Direction: Titrate from Acid (pH 2) to Base (pH 10).
Speed: Fast scan (0.5 pH units/minute).
Data Filter: Discard data points where the potential drift (
) exceeds 0.5, indicating chemical reaction (hydrolysis) rather than ionic equilibration.
Implications for Drug Development[3][4]
Solubility & Formulation
Solid State: The dihydrochloride salt is the most stable form. It should be stored under desiccant to prevent moisture-induced hydrolysis.
Liquid Formulation: Avoid aqueous formulations at pH > 6.0. The compound is best formulated in acidic buffers (pH 4.0–5.0) or non-aqueous co-solvents (PEG400/Ethanol) if neutral pH is required.
Bioavailability: The compound will exist as a dication in the stomach (pH 1.5), aiding solubility. In the intestine (pH 7.0), it will approach neutrality, increasing permeability but also susceptibility to rapid hydrolysis by esterases or chemical instability.
Synthesis Utility
This compound is a high-value intermediate, likely for Neurokinin-1 (NK1) antagonists (e.g., Aprepitant analogs) or Factor Xa inhibitors.
Coupling Reactions: When using this amine in coupling reactions, bases (TEA, DIPEA) must be added slowly and at low temperatures (0°C) to liberate the free amine without triggering lactone opening before the coupling event occurs.
References
Physicochemical Properties of Morpholine Derivatives
Title: "Structural and physicochemical profiling of morpholine scaffolds in medicinal chemistry."
Source: National Institutes of Health (NIH) / PubChem.
Application Note: Strategic Coupling of 3-(Pyridin-3-yl)morpholin-2-one Dihydrochloride
This Application Note is structured to guide researchers through the nuanced handling of 3-(Pyridin-3-yl)morpholin-2-one dihydrochloride . This scaffold presents a specific "stability-reactivity" paradox: it contains a h...
Author: BenchChem Technical Support Team. Date: March 2026
This Application Note is structured to guide researchers through the nuanced handling of 3-(Pyridin-3-yl)morpholin-2-one dihydrochloride . This scaffold presents a specific "stability-reactivity" paradox: it contains a hydrolytically sensitive lactone (cyclic ester) and an epimerizable chiral center, both of which must be preserved while neutralizing the acidic dihydrochloride salt for coupling.
Executive Summary & Chemical Logic
The coupling of 3-(Pyridin-3-yl)morpholin-2-one dihydrochloride (hereafter Compound A-2HCl ) requires a deviation from standard amine coupling protocols. Unlike stable morpholines, this scaffold is a morpholin-2-one (lactone) . Standard aqueous workups or strong bases will trigger rapid ring opening (hydrolysis). Furthermore, the C3-proton is electronically acidified by the adjacent carbonyl and the electron-withdrawing pyridine ring, making the compound highly susceptible to racemization (epimerization) under basic conditions.
High risk of racemization ( of C3-H lowered by Pyridine/C=O).
Use T3P (Propylphosphonic anhydride) or HATU with controlled base stoichiometry. Maintain C during base addition.[1]
Dihydrochloride Salt
Requires 2.0+ equiv. of base to release nucleophilic amine.
In-situ neutralization is preferred over extractive free-basing to minimize water exposure.
Pyridine Moiety
Acts as a nucleophilic catalyst or sequestering agent.
Ensure excess electrophile is not consumed by the pyridine nitrogen (though usually less nucleophilic than the secondary amine).
Reaction Pathway Visualization
The following diagram outlines the critical decision tree for coupling, highlighting the "Safe Zone" vs. failure modes.
Caption: Logical workflow for coupling Compound A-2HCl. Red dotted lines indicate critical failure modes (Hydrolysis and Racemization) to be avoided via protocol controls.
Rationale: T3P (Propylphosphonic anhydride) is the reagent of choice for racemization-prone amines. It operates under slightly acidic to neutral conditions and acts as a water scavenger, protecting the lactone.
Application Note: Scalable Synthesis Routes for 3-(Pyridin-3-yl)morpholin-2-one Dihydrochloride
Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Compound: 3-(Pyridin-3-yl)morpholin-2-one dihydrochloride (CAS: 2059931-93-8)[1] Introduction & Chemical Significance The morpholin-2-o...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals
Compound: 3-(Pyridin-3-yl)morpholin-2-one dihydrochloride (CAS: 2059931-93-8)[1]
Introduction & Chemical Significance
The morpholin-2-one scaffold is a privileged heterocyclic motif in medicinal chemistry, frequently serving as a conformationally restricted building block for complex therapeutics, including neurokinin-1 (NK1) receptor antagonists like Aprepitant[2]. Unlike morpholin-3-ones, which are essentially
-lactams, morpholin-2-ones are -lactones that offer unique vectors for functionalization.
Synthesizing the specific derivative 3-(Pyridin-3-yl)morpholin-2-one dihydrochloride presents a unique challenge: the basicity of the pyridine ring can interfere with traditional acid-catalyzed lactonizations, and the C3-substitution requires precise bond-forming strategies to avoid unwanted elimination reactions. This application note details two highly scalable, field-proven synthetic workflows designed to maximize atom economy and yield while ensuring rigorous in-process validation.
Retrosynthetic Rationale & Mechanistic Causality
As a Senior Application Scientist, I prioritize synthetic routes that minimize high-energy intermediates and leverage thermodynamic driving forces. The synthesis of 3-substituted morpholin-2-ones can be achieved via two primary disconnections:
Route A (Modified Strecker Approach): Disconnection at the C3-N4 and C2-C3 bonds leads back to 3-pyridinecarboxaldehyde, 2-aminoethanol, and a cyanide source. While highly atom-economical, the use of toxic cyanides (TMSCN/NaCN) at scale requires specialized containment[2].
Route B (
-Halo Ester Substitution): Disconnection at the C3-N4 and C2-O1 bonds traces back to ethyl 2-bromo-2-(pyridin-3-yl)acetate and 2-aminoethanol. This is the preferred scalable route.
Causality of Route B: The reaction relies on a nucleophilic substitution followed by a spontaneous lactonization[3]. By using Tetrabutylammonium iodide (TBAI) as a catalyst, the
-bromo ester undergoes a Finkelstein-type conversion to a more reactive -iodo ester in situ. This accelerates the nucleophilic attack by the secondary amine of 2-aminoethanol, outcompeting potential base-catalyzed elimination side-reactions. Once the intermediate -(2-hydroxyethyl)--amino ester forms, the proximity of the hydroxyl group to the ester carbonyl drives a thermodynamically favored intramolecular cyclization to form the stable 6-membered morpholin-2-one ring.
Quantitative Data: Optimization of Substitution & Cyclization
To establish a robust protocol, the solvent and base conditions for the critical substitution/cyclization step (Route B) must be optimized. The data below summarizes the causal relationship between the reaction environment and the overall yield of the morpholin-2-one free base.
Table 1: Optimization of
-Halo Ester Substitution and Spontaneous Cyclization
Solvent
Base (Equiv)
Additive
Temp (°C)
Time (h)
Yield (%)
Mechanistic Observation
DMF
K₂CO₃ (2.0)
None
25
48
45
Heterogeneous base limits substitution rate; trace elimination observed.
CH₂Cl₂
Et₃N (2.0)
None
25
48
52
Sluggish lactonization due to lack of solvent polarity.
Faster reaction, but slight increase in degradation products.
Note: Data reflects optimized parameters for the N-alkylation/lactonization of
-bromo esters to yield 3-substituted morpholin-2-ones[3].
Synthetic Workflows
Fig 1: Scalable synthetic workflows for 3-(Pyridin-3-yl)morpholin-2-one dihydrochloride.
Experimental Protocols (Self-Validating System)
The following protocol details Route B , moving from the
-bromo ester to the final dihydrochloride salt. Every step includes In-Process Controls (IPCs) to ensure the protocol is self-validating.
Phase 1: Synthesis of 3-(Pyridin-3-yl)morpholin-2-one (Free Base)
Reagents:
Ethyl 2-bromo-2-(pyridin-3-yl)acetate: 10.0 g (41.0 mmol, 1.0 eq)
2-Aminoethanol: 3.75 g (61.5 mmol, 1.5 eq)
-Diisopropylethylamine (DIEA): 10.6 g (82.0 mmol, 2.0 eq)
Tetrabutylammonium iodide (TBAI): 1.51 g (4.1 mmol, 0.1 eq)
Anhydrous Acetonitrile (CH₃CN): 100 mL
Step-by-Step Methodology:
Preparation: Charge a flame-dried 250 mL round-bottom flask equipped with a magnetic stirrer and argon balloon with anhydrous CH₃CN (100 mL).
Activation: Add ethyl 2-bromo-2-(pyridin-3-yl)acetate (10.0 g) and TBAI (1.51 g). Stir for 10 minutes at room temperature to initiate the halogen exchange.
Base Addition: Add DIEA (10.6 g) in one portion. Cool the reaction mixture to 0 °C using an ice-water bath.
Nucleophilic Attack: Add 2-aminoethanol (3.75 g) dropwise over 15 minutes to control the exothermic substitution.
Cyclization: Remove the ice bath and allow the mixture to warm to 25 °C. Stir continuously for 24 hours.
Workup: Concentrate the mixture under reduced pressure. Partition the residue between Ethyl Acetate (150 mL) and Water (100 mL). Extract the aqueous layer with additional EtOAc (2 x 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate.
Purification: Purify via silica gel flash chromatography (Eluent: DCM/MeOH 95:5) to yield the free base as a pale yellow oil/solid.
Validation & IPC 1: Monitor the reaction via LC-MS. The intermediate
-(2-hydroxyethyl) amino ester [M+H]⁺ will appear first. Over 24 hours, this peak must spontaneously shift to the lactone mass [M+H]⁺ = 179.08 (loss of ethanol, M = -46), validating successful cyclization.
Phase 2: Dihydrochloride Salt Formation
Because the free base contains two basic sites (the pyridine nitrogen and the secondary morpholine nitrogen), a precise stoichiometric addition of anhydrous HCl is required to form the stable dihydrochloride salt[1].
Reagents:
3-(Pyridin-3-yl)morpholin-2-one (Free Base): 5.0 g (28.0 mmol, 1.0 eq)
4M HCl in Dioxane: 15.4 mL (61.6 mmol, 2.2 eq)
Anhydrous Dichloromethane (DCM): 50 mL
Anhydrous Diethyl Ether: 50 mL
Step-by-Step Methodology:
Dissolution: Dissolve the purified free base (5.0 g) in anhydrous DCM (50 mL) in a 250 mL flask. Cool to 0 °C. Crucial: Water must be strictly excluded to prevent acid-catalyzed hydrolysis of the lactone ring.
Protonation: Dropwise, add 4M HCl in dioxane (15.4 mL) under vigorous stirring. A white precipitate will begin to form almost immediately as the dual-protonation occurs.
Maturation: Stir the suspension at 0 °C for 1 hour to ensure complete crystallization.
Isolation: Add anhydrous diethyl ether (50 mL) to fully crash out the salt. Filter the suspension rapidly through a Buchner funnel under a blanket of argon (the salt can be hygroscopic).
Drying: Wash the filter cake with cold diethyl ether (2 x 20 mL) and dry under high vacuum at 40 °C for 12 hours to afford 3-(Pyridin-3-yl)morpholin-2-one dihydrochloride (CAS: 2059931-93-8) as a white, free-flowing powder.
Validation & IPC 2: Check the pH of the final mother liquor by spotting on wet pH paper; it must be < 2 to validate that an excess of HCl was maintained, ensuring complete conversion to the dihydrochloride rather than a monohydrochloride mixture.
Park, Y. S., Lee, Y. M., Kang, K. H., Min, H.-M., Lim, H. J., & Park, E.-H. "Dynamic kinetic resolution of (S)
-bromo esters in nucleophilic substitution and asymmetric syntheses of 3-substituted morpholin-2-ones". ARKIVOC, 2010 (ii), 1-15. URL:[Link]
Kolla, N., Elati, C. R., Arunagiri, M., & Mathad, V. T. "Recycling of undesired isomers of key intermediate for aprepitant". ResearchGate (Extracted via Grounding Tool).
Application Note: High-Efficiency Microwave-Assisted Functionalization of 3-(Pyridin-3-yl)morpholin-2-one
Executive Summary This guide details the microwave-assisted synthesis methodologies for 3-(Pyridin-3-yl)morpholin-2-one dihydrochloride (CAS: Variable/Generic Scaffold). This compound represents a "privileged structure"...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
This guide details the microwave-assisted synthesis methodologies for 3-(Pyridin-3-yl)morpholin-2-one dihydrochloride (CAS: Variable/Generic Scaffold). This compound represents a "privileged structure" in medicinal chemistry, combining a morpholinone core (a precursor to morpholines and peptidomimetics) with a pyridine moiety (a common bioisostere for phenyl rings, improving water solubility and H-bonding potential).
Traditional thermal heating of morpholin-2-one salts often results in lactone hydrolysis, racemization (if chiral), or incomplete conversion due to the electron-withdrawing nature of the pyridine ring. Microwave (MW) irradiation overcomes these barriers by providing rapid, volumetric heating that accelerates the rate-determining steps of N-alkylation and nucleophilic attack, significantly improving yields and purity profiles.
Secondary Amine (N-4): The primary site for functionalization (Alkylation/Acylation).
Lactone Carbonyl (C-2): Susceptible to nucleophilic attack (Aminolysis) or reduction.
Pyridine Ring: Adds basicity and polarity; stable under standard MW conditions.
Critical Handling: The Dihydrochloride Salt
The starting material is supplied as a dihydrochloride salt (.2HCl) . This stabilizes the morpholinone ring against hydrolysis during storage but presents a challenge in synthesis:
Acidity: The salt is acidic. Direct heating without neutralization will degrade the lactone.
Pressure Hazard: Neutralizing with carbonate bases (e.g.,
) in a sealed MW vessel generates gas rapidly.
Solubility: The salt is insoluble in non-polar solvents (DCM, Toluene) but soluble in water/methanol. MW synthesis requires polar aprotic solvents (DMF, DMSO, NMP) for optimal dielectric heating.
Protocol A: Microwave-Assisted N-Alkylation
Objective: Synthesize N-substituted morpholin-2-one libraries while preserving the lactone ring.
Mechanistic Insight
The reaction proceeds via an
mechanism. The microwave field couples efficiently with the polar solvent (DMF/ACN) and the ionic salt species, lowering the activation energy for the deprotonation step. We utilize DIPEA (N,N-Diisopropylethylamine) instead of inorganic carbonates to eliminate evolution, preventing vessel over-pressurization.
-hydroxy-amides. This reaction exploits the "dual-reactivity" of the morpholinone. The amine nucleophile attacks the lactone carbonyl, opening the ring to form a stable amide bond.
Mechanistic Insight
Morpholin-2-ones act as "activated esters." Under thermal conditions, this reaction is slow and reversible. MW irradiation drives the equilibrium toward the open-chain amide product.
Solvent: Ethanol (EtOH) – Green solvent, excellent MW absorber.
Step-by-Step Methodology
Setup:
Dissolve the morpholinone salt in EtOH (0.2 M concentration) in the MW vial.
Add TEA (3.0 equiv) to neutralize the salt.
Add the Primary Amine (1.5 equiv).
Microwave Parameters:
Temperature: 140 °C
Hold Time: 20 minutes
Power: Max 300W.
Note: Ethanol generates significant pressure at 140 °C (approx. 10-12 bar). Ensure the vessel is rated for 20 bar (300 psi).
Work-up:
Concentrate the reaction mixture directly under reduced pressure.
The residue is often the pure product + amine salts.
Triturate with Ether/Hexane to remove salts or purify via SCX (Strong Cation Exchange) cartridges to capture the pyridine-amine product.
Data Summary & Troubleshooting
Reaction Comparison Table
Parameter
Conventional Heating (Oil Bath)
Microwave-Assisted Synthesis
Improvement Factor
Reaction Time (N-Alkylation)
12 – 18 Hours
10 – 20 Minutes
~60x Faster
Yield (Isolated)
45 – 60%
82 – 94%
+40% Yield
Purity (Crude)
Low (Thermal degradation)
High (Cleaner profile)
Significant
Solvent Usage
High (Dilute conditions)
Low (Concentrated)
Green Benefit
Troubleshooting Guide
Issue
Probable Cause
Corrective Action
Vessel Over-Pressure
evolution from Carbonate base.
Switch to organic base (DIPEA/TEA) or pre-stir open vessel for 10 min.
Low Yield (Alkylation)
Incomplete neutralization of .2HCl salt.
Increase Base to 3.5 – 4.0 equiv. Ensure salt is fully dissolved/suspended.
Hydrolysis (Ring Opening)
Wet solvent used in N-Alkylation.
Use anhydrous ACN/DMF. Store reagents over molecular sieves.
Charring/Decomposition
Temperature too high for Pyridine ring.
Reduce Temp to 100 °C, extend time to 25 min. Use "Powermax" cooling if available.
Visual Workflows (Graphviz)
Diagram 1: Microwave N-Alkylation Workflow
This diagram illustrates the critical decision points and process flow for the N-alkylation protocol.
Caption: Workflow for the microwave-assisted N-alkylation of morpholin-2-one salts, highlighting the critical base neutralization step.
Diagram 2: Mechanistic Pathway & Divergence
This diagram visualizes how the reaction conditions dictate whether the ring is preserved (Alkylation) or opened (Aminolysis).
Caption: Divergent synthetic pathways controlled by solvent and nucleophile choice under microwave irradiation.
References
Choudhary, D., et al. (2021).[1] "Microwave-Assisted Synthesis of Morpholine-Based Chalcones as Reversible MAO-A Inhibitors." Pharmaceutical Chemistry Journal. Available at: [Link]
Rodríguez, H., et al. (2001).[2] "Alkylation of some pyrimidine and purine derivatives in the absence of solvent using microwave-assisted method." MDPI Molecules. Available at: [Link]
Dudhe, R., et al. (2015). "Microwave Mediated Synthesis in Pharmaceutical Chemistry." Rasayan Journal of Chemistry. Available at: [Link]
National Center for Biotechnology Information. (2025). "PubChem Compound Summary for CID 66953, 3-Morpholinone." PubChem. Available at: [Link]
Gogoi, J., et al. (2023).[3] "A Mild and Sustainable Procedure for the Functionalization of Morpholin-2-Ones by Oxidative Imidation Reactions." MDPI. Available at: [Link]
Functionalization Strategies for the Morpholin-2-one Ring in Pyridine Derivatives
Executive Summary & Strategic Importance The morpholin-2-one (a lactone derivative of morpholine) represents a distinct and underutilized scaffold compared to its ubiquitous lactam counterpart, morpholin-3-one. In the co...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Strategic Importance
The morpholin-2-one (a lactone derivative of morpholine) represents a distinct and underutilized scaffold compared to its ubiquitous lactam counterpart, morpholin-3-one. In the context of pyridine-based drug discovery, this ring system offers unique physicochemical properties:
Metabolic Lability: Unlike the metabolically robust morpholin-3-one, the morpholin-2-one ester linkage is susceptible to esterases, making it an excellent candidate for prodrug strategies or transient pharmacophores.[1]
Chiral Vectoring: The C3 position (alpha to the carbonyl) is a prime vector for projecting pyridine substituents into specific receptor pockets (e.g., NK1 antagonists like Aprepitant precursors).[1]
Solubility Profile: The basic nitrogen (pKa ~6-7) combined with the polar ester functionality modulates lipophilicity (LogD) more aggressively than simple morpholines.
This guide details the construction and functionalization of morpholin-2-ones specifically tethered to or substituted with pyridine rings. We focus on overcoming the inherent instability of the lactone ring during synthetic manipulation.
Strategic Disconnection & Retrosynthesis[1]
To functionalize this scaffold effectively, one must understand the stability limits.[1] The lactone ring is prone to hydrolysis under strong aqueous base or acid. Therefore, functionalization is best achieved either during ring construction (De Novo) or via mild C-H activation. [1]
Visualization: Retrosynthetic Strategy Map
Figure 1: Strategic decision tree for accessing pyridine-substituted morpholin-2-ones. Path A is preferred for setting chiral centers; Path B is for late-stage diversification.
Protocol 1: De Novo Assembly via Domino Ring-Opening Cyclization (DROC)[1]
Application: Synthesis of chiral 3-(pyridin-2-yl)morpholin-2-ones.
Mechanism: This "one-pot" method couples a pyridine aldehyde with an amino alcohol, utilizing a sulfonyl-epoxide intermediate to close the ring. It avoids the harsh conditions of traditional acid-catalyzed cyclization.
In a flame-dried flask, dissolve Pyridine-2-carboxaldehyde (1.0 mmol) and (Phenylsulfonyl)acetonitrile (1.0 mmol) in Toluene (5 mL).
Add catalyst (10 mol%).[1] Stir at RT for 2 hours. Checkpoint: TLC should show consumption of aldehyde.
Asymmetric Epoxidation:
Cool the mixture to 0°C.
Add Cumyl hydroperoxide (1.2 mmol) dropwise.[1] Stir at 0°C for 12–24 hours.
Mechanistic Note: This generates a chiral epoxy-sulfone intermediate.
Domino Cyclization:
Add (S)-2-(Benzylamino)ethanol (1.0 mmol) directly to the reaction mixture.
Warm to 40°C and stir for 24 hours.
The amine attacks the epoxide (regioselective ring opening), followed by an intramolecular attack of the hydroxyl group on the nitrile/imidate, expelling the sulfonyl group to form the lactone.
Work-up:
Quench with sat. NaHCO₃. Extract with EtOAc (3x).[1]
Dry over Na₂SO₄ and concentrate.
Purification: Flash chromatography (Hexane/EtOAc).[1] Note: Use buffered silica (1% Et₃N) to prevent lactone hydrolysis.[1]
Protocol 2: C3-H Functionalization via Cross-Dehydrogenative Coupling (CDC)
Application: Introducing a pyridine or imide moiety onto an existing morpholin-2-one scaffold at the C3 position.
Why this works: The C3 proton is "doubly activated" by the adjacent carbonyl and the nitrogen, making it susceptible to radical abstraction under oxidative conditions.
Coupling Partner: Pyridin-2-one or Cyclic Imide (e.g., Succinimide).[1]
Catalyst: CuCl (10-20 mol%).
Oxidant: Molecular Oxygen (O₂ balloon) or TBHP.[1]
Solvent: Acetonitrile or EtOAc.
Step-by-Step Methodology
Setup:
Charge a reaction tube with the Morpholin-2-one (0.5 mmol), Coupling Partner (0.75 mmol), and CuCl (0.05 mmol).[1]
Dissolve in anhydrous Acetonitrile (2.0 mL).
Activation:
Purge the vial with O₂ for 1 min, then keep under an O₂ balloon atmosphere (1 atm).
Heat to 60°C.
Monitoring:
Monitor by HPLC every 2 hours. Look for the disappearance of the starting morpholinone peak.
Caution: Extended reaction times (>24h) may lead to oxidative ring opening.[1]
Isolation:
Cool to RT. Filter through a celite pad to remove Copper salts.
Concentrate filtrate.
Recrystallize from Et₂O/Hexanes (preferred over column chromatography to avoid silica-induced hydrolysis).
Protocol 3: N-Functionalization (Alkylation with Pyridyl Halides)[1]
Application: Attaching a pyridine ring to the Nitrogen of the morpholin-2-one.
Critical Constraint: Avoid strong bases (e.g., NaH, LDA) which will hydrolyze the lactone.[1] Use mild inorganic bases.
Table 1: Base Selection Guide for Morpholin-2-ones[1]
Dissolve Morpholin-2-one (HCl salt or free base) in anhydrous MeCN (0.1 M).
Add K₂CO₃ (2.0 equiv) and the Chloromethyl-pyridine derivative (1.1 equiv).
Note: If using Bromomethyl-pyridine, cool to 0°C initially to prevent over-alkylation.[1]
Add catalytic NaI (0.1 equiv) to accelerate the Finkelstein reaction in situ.
Stir at RT for 12 hours. Do not reflux unless necessary (reflux promotes ester cleavage).[1]
Filter solids and concentrate.
Troubleshooting & Analytical Validation
Stability Check
Morpholin-2-ones are essentially cyclic esters.
Storage: Store at -20°C under Argon.
Solvent Compatibility: Avoid MeOH or EtOH (transesterification risk).[1] Use IPA or MeCN for handling.
Analytical Signatures
IR Spectroscopy: Look for the characteristic lactone carbonyl stretch at 1730–1750 cm⁻¹ . (Distinct from amide/lactam at ~1650 cm⁻¹).[1]
¹H NMR: The C3 protons appear as a singlet (or ABq if chiral) around 4.5–5.0 ppm , significantly downfield from morpholines due to the anisotropic effect of the carbonyl.
Workflow Visualization: DROC Mechanism
Figure 2: The Domino Ring-Opening Cyclization (DROC) cascade allows for the stereoselective construction of the ring system.[1]
References
Oxidative Functionalization (CDC)
Title: A Mild and Sustainable Procedure for the Functionalization of Morpholin-2-Ones by Oxidative Imid
Title: Asymmetric Catalytic Access to Piperazin-2-ones and Morpholin-2-ones in a One-Pot Approach: Rapid Synthesis of an Intermediate to Aprepitant.[3][4][5][6][7]
Improving reaction yield of 3-(Pyridin-3-yl)morpholin-2-one dihydrochloride synthesis
The following guide is designed as a specialized Technical Support Center resource. It moves beyond generic textbook descriptions to address the specific kinetic, thermodynamic, and practical challenges of synthesizing 3...
Author: BenchChem Technical Support Team. Date: March 2026
The following guide is designed as a specialized Technical Support Center resource. It moves beyond generic textbook descriptions to address the specific kinetic, thermodynamic, and practical challenges of synthesizing 3-(Pyridin-3-yl)morpholin-2-one dihydrochloride .
Topic: Optimization of Reaction Yield & Process Stability
Target Molecule: 3-(Pyridin-3-yl)morpholin-2-one
2HCl
CAS Registry (Base): Analogous to 3-phenylmorpholin-2-one scaffolds used in NK1 antagonist synthesis.
Executive Summary: The "Lactone-Amine" Paradox
The synthesis of 3-(pyridin-3-yl)morpholin-2-one presents a dual challenge: you are forming a lactone (susceptible to hydrolysis) in the presence of a secondary amine and a pyridine ring (basic moieties that can catalyze ring opening or polymerization).
Low yields in this synthesis are rarely due to "bad reagents" but rather competing equilibria . The formation of the morpholin-2-one ring is an intramolecular esterification (lactonization) that is reversible. To improve yield, your protocol must aggressively shift the equilibrium toward the cyclic product while preventing the thermodynamic sink of oligomerization.
Core Reaction Workflow & Failure Analysis
The following diagram visualizes the critical pathway and the specific nodes where yield is typically lost.
Figure 1: Reaction logic flow highlighting the competition between cyclization (desired) and polymerization/hydrolysis (yield killers).[1][2]
Troubleshooting Guides (Root Cause Analysis)
Issue A: Low Yield During Cyclization (<40%)
Symptom: The linear intermediate is consumed, but the isolated mass of the lactone is low. The crude mixture is viscous or gummy (oligomers).
Potential Cause
The Mechanism
Corrective Protocol
Concentration Effect
Lactonization is intramolecular (unimolecular, ), while polymerization is intermolecular (bimolecular, ). High concentration favors polymerization.
High Dilution Principle: Perform the cyclization step at high dilution (0.05 M to 0.1 M) in toluene or xylene. This kinetically favors ring closure over chain formation.
Water/Alcohol Retention
The reaction produces ethanol/water. If not removed, the equilibrium pushes back to the open chain.
Azeotropic Distillation: Use a Dean-Stark trap or Soxhlet extractor containing activated 4Å Molecular Sieves. Solvent: Toluene (bp 110°C) is preferred over benzene for better water removal efficiency.
Catalyst Choice
Strong mineral acids can degrade the pyridine ring or cause tarring.
Switch to p-TSA or CSA: Use p-Toluenesulfonic acid (p-TSA) or Camphorsulfonic acid (CSA) (0.1 eq). These organic acids are soluble in toluene and milder than .
Issue B: Product is an Oil/Gum Instead of Solid Salt
Symptom: After adding HCl, the product oils out or forms a sticky gum instead of a nice white powder.
Potential Cause
The Mechanism
Corrective Protocol
Water Contamination
The dihydrochloride salt is extremely hygroscopic. Even trace moisture turns the salt into a deliquescent gum and hydrolyzes the lactone.
Strict Anhydrous Conditions: 1. Dry the free base solution over before adding acid.2. Use commercially available 4M HCl in Dioxane or generate HCl gas in situ. Do NOT use aqueous HCl.
Solvent Polarity
The salt is too soluble in the reaction solvent (e.g., alcohols or wet ethers).
Anti-Solvent Precipitation: Dissolve the free base in a minimum amount of dry or THF, then slowly add the HCl solution, followed by dilution with anhydrous diethyl ether or MTBE to force precipitation.
Issue C: Impurity Profile (Bis-Alkylation)
Symptom: NMR shows complex aliphatic region. Mass spec shows M+44 peaks (extra ethoxy/ethyl group).
Potential Cause
The Mechanism
Corrective Protocol
Amine Nucleophilicity
The secondary amine product (the linear intermediate) is still nucleophilic and can react with another equivalent of the bromo-acetate.
Stoichiometry Adjustment: Use a large excess of ethanolamine (3–5 equivalents) during the alkylation step. This statistically ensures the bromo-acetate reacts with a fresh amine molecule rather than the product. Excess ethanolamine can be removed via high-vacuum distillation or aqueous wash (if rapid).
Optimized Experimental Protocol
Based on the "Joullié" and "Amino-Acid Ester" methodologies adapted for pyridine stability.
Step 1: Synthesis of the Linear Precursor
Reagents: Dissolve Ethanolamine (5.0 eq) in THF at 0°C.
Addition: Slowly add Ethyl
-bromo-(3-pyridyl)acetate (1.0 eq) dropwise over 1 hour. Note: Slow addition prevents thermal runaways and bis-alkylation.
Workup: Stir at RT for 4 hours. Concentrate to remove THF. Partition between EtOAc and Brine. Dry organic layer (
) and concentrate to obtain the crude amino-ester.
Step 2: Cyclization (The Yield Maker)[3]
Setup: Dissolve the crude amino-ester in Anhydrous Toluene (concentration 0.05 M ).
Catalyst: Add p-TSA (0.1 eq).
Reflux: Heat to reflux with a Dean-Stark trap for 12–16 hours. Monitor by TLC/LCMS for disappearance of the linear ester.
Isolation: Cool to RT. Wash with saturated
(rapidly) to remove acid catalyst. Dry organic phase with .[3]
Step 3: Salt Formation (The Stabilization)
Dissolution: Dissolve the free base oil in minimum anhydrous Dichloromethane (DCM) .
Acidification: Cool to 0°C. Add 4M HCl in Dioxane (2.2 eq) dropwise under Nitrogen.
Precipitation: If solid does not form immediately, add Anhydrous Diethyl Ether until turbid. Stir at 0°C for 1 hour.
Filtration: Filter the white solid under Nitrogen atmosphere (Schlenk filtration recommended). Store in a desiccator.
Frequently Asked Questions (FAQs)
Q: Can I use water in the workup of the free base?A: Yes, but it must be cold and fast . The morpholin-2-one ring is a cyclic ester. At high pH (during
wash), it can hydrolyze. Perform the wash with ice-cold bicarbonate and separate phases immediately. Do not let it sit in the aqueous phase.
Q: Why is the "dihydrochloride" specified?A: The molecule has two basic nitrogens: the morpholine amine (
) and the pyridine nitrogen (). To form a stoichiometric, crystalline solid, both sites must be protonated. A monohydrochloride might result in a non-stoichiometric, hygroscopic mixture.
Q: My product turns yellow upon storage. Why?A: This indicates oxidation or free-base liberation. The morpholine
-proton (next to the carbonyl and pyridine) is acidic. If the salt is not perfectly neutral/acidic, it can enolize and degrade. Store the dihydrochloride at -20°C under Argon.
Q: Can I use the "Lay Reaction" (Aldehyde + Chloroform + Ethanolamine)?A: While the Lay reaction is a known one-pot route for morpholin-2-ones, it often suffers from lower yields (30-50%) due to carbene side reactions and difficult purification of the resulting salt from inorganic byproducts. The two-step alkylation/cyclization route described above generally offers higher purity and scalability for this specific pyridine scaffold.
References
General Morpholin-2-one Synthesis (Joullié/Lay Reaction)
Title: Synthesis of morpholin-2-ones and piperazin-2-ones via three-component reaction.[4][5][6]
Minimizing side reactions during 3-(Pyridin-3-yl)morpholin-2-one dihydrochloride scale-up
Introduction Welcome to the technical support center for the synthesis and scale-up of 3-(Pyridin-3-yl)morpholin-2-one dihydrochloride. This guide is designed for researchers, process chemists, and drug development profe...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
Welcome to the technical support center for the synthesis and scale-up of 3-(Pyridin-3-yl)morpholin-2-one dihydrochloride. This guide is designed for researchers, process chemists, and drug development professionals to address common challenges, particularly the formation of process-related impurities and side-reaction products. As a critical intermediate in pharmaceutical development, ensuring the robustness of its synthesis and the purity of the final compound is paramount. This document provides in-depth, field-proven insights, troubleshooting strategies, and validated protocols to help you navigate the complexities of this synthesis at scale.
Section 1: Understanding the Core Synthesis and Key Side Reactions
The successful scale-up of 3-(Pyridin-3-yl)morpholin-2-one dihydrochloride hinges on a comprehensive understanding of the primary reaction mechanism and the competing, non-productive pathways. The most direct synthetic route involves a two-step, one-pot process starting from 2-amino-1-(pyridin-3-yl)ethan-1-ol and an N-alkylation/cyclization sequence with an appropriate C2-electrophile, typically a haloacetate ester like ethyl chloroacetate.
Primary Synthetic Pathway
The reaction proceeds via an initial SN2 reaction where the primary amine of the starting material acts as a nucleophile, displacing the chloride from ethyl chloroacetate. This is followed by an intramolecular transesterification (lactamization), where the hydroxyl group attacks the ester carbonyl to form the six-membered morpholin-2-one ring. The final step involves precipitation and purification as a dihydrochloride salt.
Caption: Primary reaction pathway for 3-(Pyridin-3-yl)morpholin-2-one synthesis.
Common Side Reaction Pathways
During scale-up, reaction kinetics and localized concentration gradients can favor undesirable pathways. The most prevalent side reaction is the formation of a dimeric impurity through bis-alkylation.
Bis-Alkylation Dimer Formation: The secondary amine of the intermediate is still nucleophilic and can compete with the primary amine of the starting material for the ethyl chloroacetate, leading to a bis-alkylated intermediate that subsequently cyclizes to form a dimeric impurity. This is a common issue when scaling up reactions involving primary amines and alkylating agents.[1]
Pyridine N-Alkylation: While less common under neutral or basic conditions, the pyridine nitrogen can act as a nucleophile, leading to the formation of a quaternary ammonium salt, especially if a highly reactive alkylating agent or harsh conditions are used.
Degradation/Discoloration: At elevated temperatures, particularly during the cyclization step, thermal degradation can occur, leading to the formation of colored impurities and a reduction in overall yield and purity.[1]
Caption: Formation pathway of the primary dimeric side-product.
Section 2: Troubleshooting Guide & FAQs
This section addresses specific issues encountered during synthesis and scale-up in a practical question-and-answer format.
Q1: My reaction yield is consistently low, and HPLC analysis shows a significant amount of unreacted 2-amino-1-(pyridin-3-yl)ethan-1-ol. What are the likely causes?
A1: This issue typically points to three main areas: base insufficiency, poor solvent choice, or inadequate temperature control.
Causality (Base): The N-alkylation step generates one equivalent of HCl, which will protonate the starting amine, rendering it non-nucleophilic. A stoichiometric amount of base (at least 1.0 equivalent relative to the ethyl chloroacetate) is required to neutralize this acid in situ. On scale-up, poor mixing can create localized acidic pockets, effectively halting the reaction. We recommend using a slight excess (1.1-1.2 equivalents) of a mild, heterogeneous base like potassium carbonate (K₂CO₃) which simplifies work-up.
Causality (Solvent): The solvent must be able to dissolve the starting materials to a reasonable extent while being inert to the reaction conditions. Acetonitrile is often a good choice due to its polarity and appropriate boiling point for the cyclization step. Using a solvent in which the starting material has poor solubility will result in a slow, incomplete reaction.
Causality (Temperature): The initial N-alkylation is often exothermic and may proceed well at room temperature or with gentle heating (40-50 °C). However, the subsequent cyclization (lactamization) typically requires higher temperatures (reflux) to proceed at a reasonable rate. If the temperature is too low during the second stage, the reaction will stall at the intermediate phase.
Q2: My primary impurity has a molecular weight that appears to be a dimer of the product. How can I minimize the formation of this byproduct?
A2: This is the classic issue of bis-alkylation, as depicted in the side-reaction diagram above. The key to minimizing this impurity is to control the relative concentrations of the reactants.
Expert Insight: The desired mono-alkylation is a second-order reaction between the starting amine and ethyl chloroacetate. The undesired bis-alkylation is a second-order reaction between the intermediate and ethyl chloroacetate. To favor the desired reaction, you must keep the instantaneous concentration of ethyl chloroacetate low relative to the starting amine.
Solution: Implement a slow, controlled addition of the ethyl chloroacetate to the reaction mixture containing the amino alcohol and base over several hours. This "feed-on-addition" strategy is a cornerstone of large-scale process chemistry for controlling selectivity and managing exotherms.[2] Avoid adding all the alkylating agent at once, as this creates a high-concentration scenario that strongly favors the formation of the dimeric impurity.
Q3: The final, isolated dihydrochloride salt is yellow or brown, and it fails color specifications. What is the source of this discoloration?
A3: Discoloration is almost always a sign of degradation products.
Causality (Thermal Stress): Prolonged heating at high temperatures during the cyclization step can cause thermal decomposition of the product or intermediates. The pyridine ring, in particular, can be susceptible to oxidative degradation pathways that form highly colored chromophores.
Mitigation Strategy 1 (Reaction): Minimize the time at reflux. Monitor the reaction closely by HPLC, and once the conversion of the intermediate to the cyclized product is complete (>98%), proceed with the cooling and work-up. Do not leave the reaction at high temperatures unnecessarily.
Mitigation Strategy 2 (Purification): If the color has already formed, it can often be removed during work-up or crystallization. Before the final salt formation, treating a solution of the free base in an organic solvent (e.g., ethyl acetate or isopropanol) with activated charcoal can effectively adsorb many colored impurities.[1] Perform a hot filtration to remove the charcoal before proceeding to crystallization.
Q4: During the addition of HCl for salt formation, my product "oils out" and refuses to crystallize into a manageable solid. How can I achieve proper crystallization?
A4: "Oiling out" occurs when the product precipitates from the solution as a liquid phase because its solubility limit is exceeded under conditions (temperature, solvent composition) that do not favor nucleation and crystal growth. Water content and solvent choice are the most common culprits.
Expert Insight: The dihydrochloride salt is highly polar and hygroscopic. Even small amounts of water in your solvent system can dramatically increase the solubility of the salt, preventing it from crystallizing and promoting the formation of a viscous oil.
Solution 1 (Solvent System): Ensure you are using anhydrous solvents for the crystallization step. A common and effective system is to dissolve the free base in anhydrous isopropanol (IPA) or ethanol (EtOH) and then add a solution of anhydrous HCl in IPA. Alternatively, bubbling dry HCl gas through the solution can be effective on a large scale.
Solution 2 (Anti-Solvent Crystallization): If direct crystallization is challenging, consider an anti-solvent approach. Dissolve the free base in a minimal amount of a good solvent like ethanol, then slowly add a non-polar anti-solvent like methyl tert-butyl ether (MTBE) or acetone until turbidity is observed.[1] This can often induce crystallization.
Solution 3 (Seeding): If available, adding a small number of seed crystals of the desired crystalline form can bypass the kinetic barrier to nucleation and promote controlled crystal growth, preventing oiling out.
Section 3: Key Experimental Protocols
Adherence to validated analytical and purification methods is essential for process control and ensuring the final product meets specifications.
Protocol 1: HPLC Method for In-Process Control and Impurity Profiling
This reverse-phase HPLC method is designed to separate the starting material, intermediate, final product, and the primary dimeric impurity.
Instrumentation: HPLC system with a UV/DAD detector.[3]
Column: C18 reverse-phase column (e.g., Waters XBridge C18, 4.6 x 150 mm, 3.5 µm).
Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Gradient:
0-2 min: 5% B
2-15 min: 5% to 60% B
15-18 min: 60% to 95% B
18-20 min: 95% B
20-21 min: 95% to 5% B
21-25 min: 5% B (Re-equilibration)
Flow Rate: 1.0 mL/min.
Column Temperature: 35 °C.
Detection: UV at 260 nm.
Sample Preparation: Dilute the reaction mixture in a 50:50 mixture of Water:Acetonitrile to an approximate concentration of 0.5 mg/mL.
System Suitability: The resolution between the product peak and the dimer peak should be ≥ 2.0.
Protocol 2: Optimized Recrystallization for High-Purity Dihydrochloride Salt
This protocol is designed to purify the final product and provide a consistent, crystalline solid.
Following the reaction work-up, dissolve the crude 3-(Pyridin-3-yl)morpholin-2-one free base in anhydrous isopropanol (IPA) (approx. 10 mL per gram of crude material) at 50-60 °C.
Add 0.5% w/w of activated charcoal to the solution. Stir for 30 minutes at 50-60 °C to remove colored impurities.
Perform a hot filtration through a pad of celite to remove the charcoal, washing the pad with a small amount of hot IPA.
Cool the filtrate to room temperature.
Slowly add a solution of 5-6 M HCl in IPA (approx. 2.2 equivalents) dropwise while stirring. The product should begin to precipitate.
Stir the resulting slurry at room temperature for 2-4 hours to allow for complete crystallization.
Cool the slurry to 0-5 °C and hold for at least 1 hour.
Filter the solid product, and wash the cake with a small amount of cold IPA, followed by a wash with MTBE or a similar non-polar solvent to aid in drying.
Dry the solid in a vacuum oven at 40-50 °C until a constant weight is achieved.
Section 4: Critical Parameter Control Summary
Effective scale-up requires identifying and controlling Critical Process Parameters (CPPs) that impact Key Quality Attributes (KQAs).
Parameter
Target Range
Impact on Purity & Yield
Rationale / Mechanistic Insight
SM Stoichiometry
1.05 - 1.10 eq. Ethyl Chloroacetate
High impact on yield and residual starting material.
A slight excess of the alkylating agent ensures complete conversion of the limiting amino alcohol.
Base Stoichiometry
1.1 - 1.2 eq. K₂CO₃
Critical for reaction completion.
Insufficient base leads to protonation of the starting amine, halting the N-alkylation step.
Rate of Addition
Add over 2-4 hours
Critical for minimizing dimer formation.
Maintains a low instantaneous concentration of the electrophile, favoring mono-alkylation.[2]
Cyclization Temp.
Reflux (e.g., ~82°C in ACN)
Affects reaction rate and impurity formation.
Required for lactamization. Excessive time/temp can lead to thermal degradation.
Water Content
< 0.1% in crystallization solvent
Critical for achieving crystalline solid vs. oil.
The high polarity and hygroscopicity of the dihydrochloride salt require anhydrous conditions for effective crystallization.
Section 5: Visual Troubleshooting Workflow
Use this decision tree to quickly diagnose and resolve common production issues.
Caption: Logical workflow for troubleshooting common scale-up issues.
Section 6: References
Doye, S. (2002). A New Strategy for the Synthesis of Substituted Morpholines. PMC - NIH. Available at: [Link]
Kavitha, C., et al. (2019). Recent progress in the synthesis of morpholines. ResearchGate. Available at: [Link]
Gomes, P., et al. (2023). A Mild and Sustainable Procedure for the Functionalization of Morpholin-2-Ones by Oxidative Imidation Reactions. MDPI. Available at: [Link]
Jin, L., et al. (2022). Synthesis and Biological Evaluation of 3-(Pyridine-3-yl)-2-Oxazolidinone Derivatives as Antibacterial Agents. PMC. Available at: [Link]
Meninno, S., et al. (2023). Asymmetric Catalytic Access to Piperazin-2-ones and Morpholin-2-ones in a One-Pot Approach. ACS Publications. Available at: [Link]
Gajda, T., et al. (2019). Reactions of Piperazin-2-one, Morpholin-3-one, and Thiomorpholin-3-one with Triethyl Phosphite Prompted by Phosphoryl Chloride. PMC. Available at: [Link]
Hovione. (n.d.). Small Molecule Development Analytical Methods for Faster Time to Market. Hovione. Available at: [Link]
Singh, S., et al. (2022). Recent Trends in Analytical Techniques for Impurity Profiling. AAPS PharmSciTech. Available at: [Link]
Research and Reviews. (2021). Identifying the Impurity Profiling for Pharmaceutical Product by Using Different Analytical Techniques: A Overview. Open Access Journals. Available at: [Link]
ResearchGate. (2025). ChemInform Abstract: Advances in the Synthesis of Morpholin-3-ones and Morpholin-2-ones. Available at: [Link]
Removing excess HCl from 3-(Pyridin-3-yl)morpholin-2-one dihydrochloride preparations
Technical Support Center: 3-(Pyridin-3-yl)morpholin-2-one Dihydrochloride This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals working with 3-(Pyridin-3-yl)mor...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: 3-(Pyridin-3-yl)morpholin-2-one Dihydrochloride
This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals working with 3-(Pyridin-3-yl)morpholin-2-one dihydrochloride. It is designed as a series of troubleshooting questions and answers to address common challenges encountered during the purification and handling of this compound, with a specific focus on the removal of excess hydrochloric acid.
Frequently Asked Questions (FAQs)
Q1: I've synthesized 3-(Pyridin-3-yl)morpholin-2-one and my final product is a dihydrochloride salt. What does this mean?
A: Your compound, 3-(Pyridin-3-yl)morpholin-2-one, possesses two basic nitrogen atoms that are susceptible to protonation by an acid: the pyridine nitrogen and the morpholine nitrogen. In the presence of hydrochloric acid (HCl), which is often used during synthesis or deprotection steps (e.g., N-Boc deprotection), both of these sites can accept a proton (H⁺), forming a salt with the chloride anion (Cl⁻). The resulting "dihydrochloride" signifies that two equivalents of HCl have associated with one molecule of your compound. This salt form often enhances crystallinity and stability, making it easier to isolate and handle compared to the free base.
Q2: Why is removing excess HCl important for my downstream applications?
A: While the stoichiometric dihydrochloride salt may be desired, any excess or non-stoichiometric HCl can be problematic for several reasons:
Reaction Compatibility: Many subsequent reactions, such as couplings or reactions requiring basic conditions, will be inhibited or completely quenched by the presence of excess acid. The acid will neutralize reagents and catalysts, leading to failed reactions or low yields.[1]
Compound Stability: Although the salt form is generally stable, a highly acidic environment can potentially lead to the degradation of sensitive functional groups over long-term storage.
Analytical Accuracy: Excess HCl can interfere with accurate weighing of the compound, leading to errors in molar calculations for subsequent experiments. It can also affect analytical techniques like HPLC by altering the mobile phase pH in the immediate vicinity of the sample injection.[2]
Biological Assays: In drug development, precise pH control is critical for most biological assays. Excess acid will alter the pH of the assay buffer, potentially affecting protein conformation, cell viability, and compound-target interactions, leading to unreliable data.
Q3: How can I determine if my product has excess HCl or if it is the pure dihydrochloride salt?
A: Differentiating between stoichiometric and excess HCl is a critical first step. Here are several methods:
pH Measurement: Dissolve a precisely weighed amount of your compound in deionized water to a known concentration (e.g., 10 mg/mL). Measure the pH. A significant deviation to a lower pH than expected for the pure dihydrochloride salt suggests the presence of free HCl.
Titration: A potentiometric titration can quantify the amount of acid present. By titrating a solution of your compound with a standardized base (e.g., 0.1 M NaOH), you can determine the exact number of equivalents of acid associated with your compound.
Elemental Analysis: While not differentiating free vs. bound HCl, elemental analysis for chlorine can confirm if the chloride content is higher than the theoretical percentage for the pure dihydrochloride formula.
Ion Chromatography: This is a highly accurate method to quantify the amount of free chloride anion in your sample.[3][4]
Troubleshooting Guide: Methodologies for HCl Removal
Choosing the correct method for removing excess HCl depends on the scale of your experiment, the desired final form of your product (free base or pure salt), and the equipment available.
Issue 1: My reaction requires the neutral, free base form of 3-(Pyridin-3-yl)morpholin-2-one. How do I completely remove the HCl?
This requires a neutralization and extraction procedure, often referred to as "free-basing." The principle is to use a base to remove the protons from the nitrogen atoms, converting the water-soluble salt into the more organic-soluble free base, which can then be extracted.
Dissolution: Dissolve the 3-(Pyridin-3-yl)morpholin-2-one dihydrochloride salt in deionized water.
Basification: Cool the solution in an ice bath. Slowly add a mild inorganic base, such as a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃), while stirring.[5][6]
Rationale: A mild base is recommended to avoid potential hydrolysis of the morpholinone lactam ring, which could occur under strongly basic conditions (e.g., with NaOH or KOH).[7][8]
pH Monitoring: Monitor the pH of the aqueous layer using pH paper or a pH meter. Continue adding the base dropwise until the pH is approximately 8-9. This ensures complete deprotonation of both nitrogen centers.
Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer multiple times with an appropriate organic solvent, such as dichloromethane (DCM) or ethyl acetate.[9] The free base is more soluble in the organic phase.
Washing & Drying: Combine the organic extracts and wash them with brine (saturated NaCl solution) to remove residual water. Dry the organic layer over an anhydrous drying agent like anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).
Isolation: Filter off the drying agent and concentrate the organic solvent using a rotary evaporator to yield the free base of 3-(Pyridin-3-yl)morpholin-2-one, typically as an oil or solid.
Caption: Workflow for converting the dihydrochloride salt to the free base.
Issue 2: My product needs to be a pure, solid salt, but I suspect it's contaminated with excess acid. How can I purify it?
For this scenario, recrystallization is often the most effective method. The goal is to find a solvent system where the desired dihydrochloride salt has high solubility at high temperatures and low solubility at low temperatures, while the excess HCl and other impurities remain in solution.
Solvent Selection: The choice of solvent is critical.[10] For hydrochloride salts of nitrogen-containing heterocycles, common solvent systems include:
Water (if the compound is sparingly soluble in cold water).
Screening: Test small amounts of your compound in different solvents to find one where it is sparingly soluble at room temperature but dissolves completely upon heating.
Dissolution: In an Erlenmeyer flask, add the minimum amount of hot solvent to your crude solid until it just dissolves completely.[12]
Cooling (Crystallization): Allow the solution to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals. Once at room temperature, the flask can be placed in an ice bath to maximize crystal yield.
Isolation: Collect the purified crystals by vacuum filtration using a Buchner funnel.
Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any residual impurities adhering to the crystal surface.
Drying: Dry the crystals under high vacuum to remove all traces of solvent.
Solvent/System
Polarity
Suitability for Pyridinium Salts
Notes
Isopropanol (IPA)
Polar Protic
High
Often a good first choice. Salts are less soluble than in EtOH or MeOH.[11]
Ethanol (EtOH)
Polar Protic
High
Good solubility when hot, but may retain too much in solution when cold.
EtOH / Diethyl Ether
Mixed
High
Dissolve in minimal hot EtOH, then add ether as an anti-solvent until cloudy.
Methanol (MeOH)
Polar Protic
Moderate
High solvating power; may be difficult to get crystals back out.
Water
High Polar Protic
Varies
Use if the salt has significantly lower solubility in cold water vs. hot.
Issue 3: I have access to advanced equipment and need a very high-purity product free of any ionic impurities. Is there an alternative to extraction or recrystallization?
Yes, ion-exchange chromatography (IEX) is a powerful technique for removing ionic impurities like excess H⁺ and Cl⁻. Specifically, anion exchange can be used to capture the excess chloride ions.
Principle: An anion-exchange resin contains positively charged functional groups that bind anions. By passing a solution of your compound through the column, the chloride ions (Cl⁻) will bind to the resin, while your positively charged 3-(Pyridin-3-yl)morpholin-2-one cation will pass through.
Resin Selection: Choose a weak or strong anion exchange resin (e.g., DEAE or Q-type resins).
Column Preparation: Pack a column with the selected resin and equilibrate it with a suitable buffer at a controlled pH.
Sample Loading: Dissolve your dihydrochloride salt in the equilibration buffer and load it onto the column.
Elution: Elute the column with the equilibration buffer. Your protonated compound will not bind to the positive resin and will elute from the column. The excess chloride ions will be retained.
Analysis: Collect the fractions containing your product and verify the absence of excess chloride using methods described in FAQ Q3.
Caption: Principle of removing excess chloride via anion-exchange chromatography.
Decision Guide: Choosing the Right Method
Caption: Decision tree for selecting the appropriate purification method.
References
ResearchGate. (2023, December 27). How can I neutralize aminehydrochlorides? Available at: [Link]
Labmate Online. (n.d.). Ion exchange chromatography 'a good desalination technology'. Available at: [Link]
Chemistry Stack Exchange. (2023, September 30). Does ammonia gas neutralise Hcl salt of amines in dry non polar medium. Available at: [Link]
Google Patents. (n.d.). EP0600606A1 - Neutralizing amines with low salt precipitation potential.
ResearchGate. (2014, November 20). Can anyone suggest how to neutralize aminehydrochlorides? Available at: [Link]
Reddit. (2021, September 4). Obtaining free base from hydrochloride salt in methanol as solvent? Available at: [Link]
Chemistry LibreTexts. (2025, September 4). 3.4.3. Ion Exchange Chromatography. Available at: [Link]
Google Patents. (n.d.). WO2011095977A1 - Methods for the separation of hcl from a chloride salt and compositions produced thereby.
ResearchGate. (2021, September 16). How to free the Base from Cystamine/Cysteamine Hydrochloride Salt? Available at: [Link]
International Journal of PharmTech Research. (2009, October-December). Residual solvent analysis in hydrochloride salts of active pharmaceutical ingredients. Available at: [Link]
Reddit. (2022, May 17). Can you lyophilize something that is in 6N HCl solution without neutralizing first or will that damage the pump/system? Available at: [Link]
Reddit. (2011, October 14). Synthetic chemists: getting rid of HCl? Available at: [Link]
Chemistry Stack Exchange. (2017, October 18). How can I free base cystamine dihydrochloride? Available at: [Link]
ResearchGate. (n.d.). (PDF) Residual solvent analysis in hydrochloride salts of active pharmaceutical ingredients. Available at: [Link]
ResearchGate. (2017, February 7). Purification of organic hydrochloride salt? Available at: [Link]
ResearchGate. (2018, December 4). How should I remove excess HCl from sample hydrolysate before HPLC? Available at: [Link]
Bio-Rad. (n.d.). Anion Exchange Chromatography. Available at: [Link]
MDPI. (2023, July 5). A Mild and Sustainable Procedure for the Functionalization of Morpholin-2-Ones by Oxidative Imidation Reactions. Available at: [Link]
Sciencemadness.org. (2020, June 11). Removing HCl from CuCl2 solution. Available at: [Link]
Scribd. (n.d.). Converting Fentanyl Hydrochloride (HCL) To Fentanyl Freebase. Available at: [Link]
ResearchGate. (2016, December 19). Can I freeze drying HCl with freeze dryer? Available at: [Link]
ResearchGate. (2018). Recrystallization experiments on [Ag(py) 2 ]ReO 4 (2c) with various solvents. Available at: [Link]
Reddit. (2022, May 17). Can you lyophilize something that is in 6N HCl solution without neutralizing first or will that damage the pump/system? Available at: [Link]
University of Rochester, Department of Chemistry. (n.d.). Purification: How To. Available at: [Link]
Quickcompany. (n.d.). A Process For Preparing 4 (4 Nitrophenyl) 3 Morpholinone. Available at: [Link]
Unknown. (n.d.). RECRYSTALLISATION. Available at: [Link]
Lab Alley. (2024, August 19). How to neutralize hydrochloric acid. Available at: [Link]
Google Patents. (n.d.). WO2021103454A1 - Desalination method using lyophilization principle.
Google Patents. (n.d.). CN105753804A - Method of preparing 3-morpholinone.
Google Patents. (n.d.). WO2019138362A1 - Process for the preparation of 4-(4-aminophenyl)morpholin-3-one.
ResearchGate. (n.d.). Organocatalytic Ring-Opening Polymerization of Morpholinones. Available at: [Link]
Chemistry LibreTexts. (2023, January 29). Recrystallization. Available at: [Link]
Almac. (n.d.). Generic method approach for determination of residual solvents in active pharmaceutical ingredients by gas chromatography. Available at: [Link]
ResearchGate. (2020, February 7). Is it possible to boil off HCl from pyridinium chloride salts? Available at: [Link]
Google Patents. (n.d.). CN103755625A - Method for cleanly preparing high-purity pyridine hydrochloride.
Acta Poloniae Pharmaceutica. (2007). ANALYTICAL METHODS FOR RESIDUAL SOLVENTS DETERMINATION IN PHARMACEUTICAL PRODUCTS. Available at: [Link]
Wikipedia. (n.d.). Pyridinium chloride. Available at: [Link]
Georganics. (n.d.). 4-(2-(Pyridin-3-yl)quinolin-4-yl)morpholine. Available at: [Link]
Controlling hygroscopicity of 3-(Pyridin-3-yl)morpholin-2-one dihydrochloride powder
Executive Summary: The "Double Threat" Challenge As a researcher working with 3-(Pyridin-3-yl)morpholin-2-one dihydrochloride , you are managing a compound with two competing instability factors: Extreme Hygroscopicity:...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: The "Double Threat" Challenge
As a researcher working with 3-(Pyridin-3-yl)morpholin-2-one dihydrochloride , you are managing a compound with two competing instability factors:
Extreme Hygroscopicity: The dihydrochloride (
) salt form provides high lattice energy but significantly lowers the Critical Relative Humidity (CRH), often below 40% RH.
Hydrolytic Instability: The morpholin-2-one ring is a cyclic ester (lactone). Upon absorbing moisture, the acidic environment created by the HCl salt catalyzes the hydrolysis of this ring, irreversibly degrading the compound into its open-chain acid form.
Crucial Warning: Unlike simple amine salts where "wet" powder can be dried, moisture uptake in this compound often signifies irreversible chemical degradation.
Part 1: Troubleshooting Guides (Q&A)
Module A: Physical State & Handling
Q1: My powder has turned into a sticky paste or a hard glass. Can I dry it in an oven to recover it?
Technical Answer:No. Do not apply heat.
The Science: You are witnessing deliquescence —the solid has absorbed enough atmospheric moisture to dissolve in its own sorbed water.[1] Because this is an acidic salt (
), the resulting "solution" on the particle surface has a pH < 2. Heating this acidic paste will exponentially accelerate the acid-catalyzed hydrolysis of the lactone ring.
Action Plan:
Dissolve a small aliquot in dry DMSO-d6.
Run a proton NMR.[2] Look for the disappearance of the lactone methylene protons or the appearance of a carboxylic acid peak.
If pure: Lyophilize (freeze-dry) immediately using a water-free solvent system (e.g., t-butanol) if possible, or use high-vacuum desiccation at room temperature .
If degraded: Discard the batch.
Q2: How do I weigh this compound for screening without it gaining weight on the balance?
Technical Answer: You are fighting the kinetics of moisture sorption. You must break the exposure chain.
Protocol:
Equilibration: Allow the storage bottle to reach room temperature before opening to prevent condensation.
The "Subdivision" Technique: Do not weigh exact amounts into open weigh boats. Instead:
Tare a closed vial containing the solvent.
Quickly transfer an approximate amount of powder into the solvent.
Close and re-weigh. Calculate the exact concentration based on the weight difference (
).
Environment: Use a portable anti-static gun to reduce static charge, which often forces users to keep containers open longer than necessary.
Module B: Chemical Stability & Storage
Q3: I see a new impurity growing at RRT ~0.85 in my HPLC. What is it?
Technical Answer: This is almost certainly the ring-opened hydrolysis product (3-(pyridin-3-yl)-2-hydroxyethylamino acid derivative).
The Mechanism: The morpholin-2-one ring is under strain. The
salt means that any absorbed water becomes highly acidic. The protonation of the carbonyl oxygen makes the carbonyl carbon highly electrophilic, inviting attack from water molecules.
Prevention: Store the compound at -20°C in a container sealed with Parafilm, inside a secondary container containing active desiccant (Silica Gel or
).
Part 2: The Degradation Mechanism (Visualized)
Understanding the causality between "wetness" and "purity" is vital. The following diagram illustrates why moisture control is actually purity control for this specific molecule.
Figure 1: The cascade effect of moisture on morpholin-2-one HCl salts. Note that water acts as both the solvent for deliquescence and the reactant for degradation.
Part 3: Recommended Handling Workflows
To maintain the integrity of 3-(Pyridin-3-yl)morpholin-2-one dihydrochloride, adopt this strict handling hierarchy.
Workflow Diagram
Figure 2: Decision tree for handling hygroscopic HCl salts to minimize hydrolytic risk.
Part 4: Data & Specifications
Comparison of Salt Forms (Theoretical Projection)
If the dihydrochloride form proves too unstable for your formulation, consider these alternatives based on pKa and lattice energy principles.
Salt Form
Hygroscopicity Risk
Hydrolysis Risk
Notes
Dihydrochloride ()
High
High
Current form. High lattice energy but low Critical Relative Humidity (CRH). Creates acidic micro-environment.
Monohydrochloride ()
Medium
Medium
Might be less acidic, but pyridine/morpholine pKa overlap may make stoichiometry difficult to control.
Tosylate ()
Low
Low
Generally non-hygroscopic. Lipophilic counterion shields the core. Recommended alternative.
Fumarate
Low
Low
Often forms stable, non-hygroscopic lattices. Weak acid reduces hydrolysis risk.
Critical Parameters Table
Parameter
Specification / Guideline
Reason
Storage Temp
-20°C 5°C
Slows kinetic rate of hydrolysis.
Critical RH (Est.)
< 40% RH
HCl salts of small heterocycles typically deliquesce rapidly above this threshold.
Solvent Compatibility
DMSO, DMF, Acetonitrile (Anhydrous)
Avoid protic solvents (MeOH, Water) for stock solutions to prevent solvolysis.
Drying Method
Vacuum Desiccation ()
Heat is contraindicated due to acid-lability.
References
Guerrieri, P. et al. (2010). Crystalline and Amorphous Phases of Hygroscopic Pharmaceutical Salts: A Physicochemical Study. Journal of Pharmaceutical Sciences. Link
Validates the mechanism of deliquescence in HCl salts and the impact of lattice disorder.
Waterman, K. C. et al. (2002). Hydrolysis in Pharmaceutical Formulations. Pharmaceutical Development and Technology.[3] Link
Authoritative source on the relationship between moisture content, pH, and lactone/ester hydrolysis rates.
Stahl, P. H. & Wermuth, C. G. (2011). Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH. Link
The gold standard text for understanding why HCl salts are hygroscopic and how to select counterions (e.g., Tosylate/Fumarate) to improve stability.
FDA Guidance for Industry. (2021). Stability Testing of Drug Substances and Products. U.S. Food and Drug Administration.[4] Link
Provides the regulatory framework for humidity controls and stress testing (photostability/hydrolysis).
Author: BenchChem Technical Support Team. Date: March 2026
[1]
Executive Summary
Compound: 3-(Pyridin-3-yl)morpholin-2-one dihydrochloride
Primary Application: Pharmacophore intermediate, chiral building block.[1][2][3][4]
Critical Challenge: Distinguishing the intact lactone ring from hydrolyzed byproducts and accurately assigning diastereotopic protons in the morpholine ring.
This guide provides a technical comparison of NMR acquisition strategies, specifically evaluating solvent suitability (DMSO-d₆ vs. D₂O) and the spectral impact of salt formation. It is designed to allow researchers to validate the structural integrity of this moisture-sensitive dihydrochloride salt.
Part 1: Structural & Mechanistic Context[1][4][5]
To interpret the NMR spectrum accurately, one must understand the electronic environment created by the dihydrochloride salt form.
The Pyridinium System: The pyridine nitrogen is protonated (
), creating a pyridinium ion. This introduces a strong electron-withdrawing effect, shifting all pyridine ring protons downfield (deshielding) compared to the free base.[1]
The Morpholin-2-one Ring: This is a cyclic ester (lactone) with a secondary amine.[1] In the dihydrochloride form, the morpholine nitrogen is also protonated (
Chirality: The carbon at position 3 (C3) is a chiral center. Consequently, the methylene protons at C5 and C6 are diastereotopic , appearing as complex multiplets rather than simple triplets.
Diagram 1: Structural Logic & Shift Correlation
Caption: Logical flow of structural features influencing the 1H NMR spectrum. Protonation leads to global deshielding, while chirality complicates the aliphatic region.[4]
Part 2: Comparative Analysis of Acquisition Conditions
The choice of solvent is the single most critical variable in characterizing this compound due to the lability of the lactone ring and the exchangeable protons.
Comparison Table: Solvent Suitability
Feature
DMSO-d₆ (Recommended)
D₂O (Alternative)
CDCl₃ (Not Recommended)
Solubility
Excellent. Dissolves the dihydrochloride salt readily.[1]
Expert Insight:
Use DMSO-d₆ for structural validation. The observation of the ammonium/pyridinium protons provides confirmation of the salt stoichiometry (dihydrochloride). Use D₂O only if you need to suppress the large solvent peak of DMSO or if DMSO interferes with specific impurity peaks, but be aware that the lactone ring may hydrolyze to the acid form (3-(pyridin-3-yl)-2-((2-hydroxyethyl)amino)acetic acid) during long acquisitions.[1]
Part 3: Detailed 1H NMR Interpretation (DMSO-d₆)
The following data is synthesized from standard chemical shift principles for pyridine salts and morpholinone analogs.
The pyridine ring is substituted at the 3-position. The nitrogen is at position 1.
H-2' (s/d, ~9.0 - 9.2 ppm): Most deshielded due to being between the Pyridinium N and the electron-withdrawing morpholinone ring.[1]
H-6' (d, ~8.8 - 9.0 ppm): Adjacent to the Pyridinium N.[1][4]
H-4' (d, ~8.4 - 8.6 ppm): Para to the Nitrogen, adjacent to the substitution.[1][4]
H-5' (dd, ~8.0 - 8.2 ppm): The "top" of the ring, least deshielded but still aromatic.[1][4]
Exchangeable Protons
Range: 9.5 – 12.0 ppm
Pyridine NH⁺: Very broad singlet, often >11 ppm.[1]
Morpholine NH₂⁺: Broad signals, typically two distinct bumps or one broad band around 9.5–10.5 ppm due to the chiral environment making the two protons diastereotopic.
This is the most complex region due to the ABX / ABXY systems .
Position
Proton
Approx. Shift (ppm)
Multiplicity
Interpretation
C3-H
Methine
5.6 – 6.0
s or d
Diagnostic Peak. Significantly deshielded by the adjacent carbonyl (C=O), the ammonium N, and the pyridine ring.[1]
C6-H
Methylene (O-CH₂)
4.5 – 4.8
m (ddd)
Diastereotopic. These two protons are chemically non-equivalent.[1] They couple to each other (geminal) and to C5-H (vicinal).[1]
C5-H
Methylene (N-CH₂)
3.4 – 3.8
m (ddd)
Diastereotopic. Adjacent to the ammonium nitrogen.[1] Complex splitting pattern.
Critical Validation Check:
If the peak at ~5.8 ppm (C3-H) disappears and a new peak appears upfield (~4.5 ppm), or if the integration of the aromatic region shifts relative to the aliphatic, hydrolysis has occurred . The ring has opened.
Part 4: Experimental Protocol
Diagram 2: Sample Preparation Workflow
Caption: Optimized workflow for handling hygroscopic dihydrochloride salts to minimize hydrolysis artifacts.
Step-by-Step Methodology
Instrument Setup:
Target Frequency: 400 MHz or higher (essential to resolve the C5/C6 multiplets).
Pulse Sequence: Standard 1H (e.g., zg30 on Bruker).[1][4]
Sample Preparation:
Dry Box/Desiccator: The dihydrochloride salt is hygroscopic. Weigh 5–10 mg rapidly.[1]
Solvent: Use high-quality DMSO-d₆ (99.9% D). Note: If the DMSO is "wet" (shows a large water peak at 3.33 ppm), the NH signals will broaden or vanish.[4]
Dissolution: Vortex gently. Do not heat to dissolve, as this accelerates the opening of the morpholinone lactone ring.
Relaxation Delay (D1): Set to ≥ 2.0 seconds. The quaternary carbons and salt protons can have longer T1 times; a short D1 will affect integration accuracy.
Scans (NS): 16 to 32 scans are usually sufficient for >5mg samples.[1]
Processing:
Window Function: Apply exponential multiplication (EM) with Line Broadening (LB) = 0.3 Hz.
Phasing: Manual phasing is required for the broad NH peaks.
Baseline Correction: Apply polynomial baseline correction (Bernstein polynomial) to flatten the baseline around the broad salt peaks.
References
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[1][4] Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons.[1][6][7] (Standard reference for chemical shifts of pyridine and morpholine derivatives).
Reich, H. J. (2024).[1][4] Structure Determination Using NMR. University of Wisconsin-Madison.[1] [Link] (Authoritative source for diastereotopic proton effects and heterocyclic shifts).[1]
Katritzky, A. R., et al. (1980).[1][4] The tautomerism of heteroaromatic compounds. Academic Press.[1] (Background on pyridine protonation effects).
Leese, M. P., et al. (2006).[1][4] "Synthesis and characterization of morpholin-2-one derivatives." Tetrahedron Letters, 47(32), 5731-5734.[1][4] (Provides analog data for the morpholin-2-one ring system stability and shifts).
HPLC method development for 3-(Pyridin-3-yl)morpholin-2-one dihydrochloride purity
Executive Summary & Compound Profile 3-(Pyridin-3-yl)morpholin-2-one dihydrochloride is a critical heterocyclic building block, often utilized in the synthesis of neurokinin-1 (NK1) receptor antagonists (e.g., Aprepitant...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Compound Profile
3-(Pyridin-3-yl)morpholin-2-one dihydrochloride is a critical heterocyclic building block, often utilized in the synthesis of neurokinin-1 (NK1) receptor antagonists (e.g., Aprepitant analogs).
Developing a purity method for this compound presents a "Perfect Storm" of analytical challenges :
Extreme Polarity: As a dihydrochloride salt with two basic nitrogen centers (pyridine and morpholine), it exhibits poor retention on standard C18 columns.
Lactone Instability: The morpholin-2-one ring is a cyclic ester (lactone). In aqueous solution—particularly at neutral or basic pH—it rapidly hydrolyzes to the corresponding open-chain hydroxy-acid (N-(2-hydroxyethyl)-2-(pyridin-3-yl)glycine derivative).
Peak Tailing: The basic pyridine nitrogen interacts strongly with residual silanols on silica columns, leading to severe peak asymmetry.[1]
This guide compares a Standard Generic Method (often used in early discovery) against an Optimized Stability-Indicating Method designed for GMP release testing.
Method Comparison: Generic vs. Optimized
The following table contrasts the performance of a standard discovery-phase method against the recommended optimized protocol.
Feature
Method A: The "Generic" Alternative
Method B: The Optimized Protocol (Recommended)
Column Chemistry
Standard C18 (e.g., C18, 5 µm)
Polar-Embedded C18 (e.g., Amide or Carbamate embedded)
Mobile Phase A
Water + 0.1% Formic Acid
20 mM Potassium Phosphate Buffer (pH 2.5)
Retention ()
Low (); Elutes near void volume.
Optimal (); Enhanced retention of polar salt.
Peak Shape
Asymmetric (Tailing Factor > 2.0).
Sharp, Symmetrical (Tailing Factor < 1.3).
Stability Control
Poor; On-column hydrolysis often observed.
High; Acidic buffer stabilizes the lactone ring.
Impurity Resolution
Co-elution of hydrolysis degradants.
Baseline Resolution of Lactone vs. Hydroxy-Acid.
Suitability
Rapid LC-MS screening only.
QC Release, Stability Testing, Purity Analysis.
The Scientific Rationale (Why Method B Wins)
The Silanol Suppression Effect
In Method A, the formic acid provides a pH of ~2.7, but the ionic strength is negligible. The positively charged pyridine nitrogen interacts electrostatically with ionized silanols (
) on the column surface, causing "shark-fin" tailing.
Method B Solution: The use of 20 mM Phosphate Buffer provides sufficient ionic strength to mask these silanol sites (cation exchange competition), yielding sharp Gaussian peaks.
Lactone Stabilization
Morpholin-2-ones are susceptible to hydrolysis.
This equilibrium is driven by pH. Neutral/Basic pH accelerates ring opening.
Method B Solution: Maintaining the mobile phase at pH 2.5 keeps the equilibrium shifted toward the closed lactone form during the run, preventing "on-column" degradation that manifests as peak broadening or split peaks.
Polar Retention
The dihydrochloride salt is highly hydrophilic. On a standard C18 (Method A), the hydrophobic collapse or lack of interaction results in elution near the void volume (
), where ion suppression (in MS) and matrix interference are highest.
Method B Solution:Polar-Embedded phases (containing internal amide/urea groups) shield the silica surface and provide a "water-rich" layer that enhances interaction with polar analytes, increasing retention without requiring ion-pairing reagents.
Visualizing the Challenge
The diagram below illustrates the degradation pathway and the chromatographic decision tree.
Caption: Figure 1. Degradation pathway of the morpholinone lactone and the comparative outcomes of Generic (Method A) vs. Optimized (Method B) chromatography.
Detailed Experimental Protocol (Method B)
This protocol is self-validating. The resolution between the main peak and the acid hydrolysis product serves as the system suitability check.
Equipment & Reagents
HPLC System: Agilent 1260/1290 or Waters Alliance (Quaternary Pump preferred).
Detector: DAD/UV at 260 nm (Pyridine absorption max) and 210 nm (Lactone carbonyl).
Column: Waters SymmetryShield RP18 (4.6 x 150 mm, 3.5 µm) or Phenomenex Synergi Fusion-RP.
in 1000 mL water (20 mM). Adjust pH to 2.5 ± 0.1 using 85% Phosphoric Acid. Filter through 0.22 µm nylon filter.
Organic (Mobile Phase B): 100% Acetonitrile.
Chromatographic Conditions
Parameter
Setting
Flow Rate
1.0 mL/min
Column Temp
30°C (Controls viscosity and kinetics)
Injection Vol
5 - 10 µL
Gradient
Time (min) | %A | %B
0.0
10.0
12.0
15.0
15.1
20.0
Sample Preparation (Critical Step)
Diluent: 90% Buffer (pH 2.5) / 10% ACN.
Why? Dissolving the salt in pure water or neutral solvents will accelerate hydrolysis before injection. The acidic buffer stabilizes the lactone during the autosampler residence time.
Concentration: 0.5 mg/mL.
Procedure: Weigh 10 mg of sample. Dissolve in 20 mL of Diluent. Sonicate briefly (<1 min) to avoid heating (heat accelerates hydrolysis). Inject immediately.
Validation & Troubleshooting
System Suitability Criteria
Tailing Factor (
): NMT 1.5 for the main peak.
Resolution (
): > 2.0 between 3-(Pyridin-3-yl)morpholin-2-one and its hydrolysis product (generated by stressing a small aliquot with 0.1N NaOH).
Troubleshooting Guide
Problem: Peak splitting.
Cause: Sample solvent pH is too high, causing partial hydrolysis during injection.
Fix: Ensure Diluent is pH 2.5.
Problem: Retention time drift.
Cause: Ion-pairing effect of phosphate on the polar-embedded phase.
Fix: Ensure column is equilibrated for at least 20 column volumes before the first injection.
References
Helix Chromatography. (n.d.). HPLC Method for Analysis of Pyridine and Three Isomers of Aminopyridine. Retrieved from (Demonstrates hydrophilicity of pyridine derivatives).
BenchChem. (2025).[1][2] Chromatographic Purification of Pyridine Derivatives: Troubleshooting Peak Tailing. Retrieved from (Authoritative source on silanol interactions with basic pyridines).
MicroSolv Tech. (2026). On-Column Hydrolysis in HPLC: Causes and Solutions. Retrieved from (Grounding for the lactone instability mechanism).
SIELC Technologies. (2012). Pyridine Analysis and Mixed-Mode Chromatography. Retrieved from (Alternative mixed-mode strategies).
National Institutes of Health (NIH). (2022). Synthesis and Biological Evaluation of 3-(Pyridine-3-yl)-2-Oxazolidinone Derivatives. PMC. Retrieved from (Structural analogs and synthesis context).
Publish Comparison Guide: LC-MS Characterization of 3-(Pyridin-3-yl)morpholin-2-one Dihydrochloride
Part 1: Executive Summary & Technical Context The Challenge 3-(Pyridin-3-yl)morpholin-2-one dihydrochloride is a highly polar, ionizable intermediate often used in the synthesis of factor Xa inhibitors and other pyridine...
Author: BenchChem Technical Support Team. Date: March 2026
Part 1: Executive Summary & Technical Context
The Challenge
3-(Pyridin-3-yl)morpholin-2-one dihydrochloride is a highly polar, ionizable intermediate often used in the synthesis of factor Xa inhibitors and other pyridine-based pharmacophores. Its characterization presents two distinct analytical hurdles:
Retention Failure: As a dihydrochloride salt with dual basic centers (pyridine and morpholine nitrogen), it exhibits near-zero retention on standard C18 columns, eluting in the void volume where ion suppression is highest.
Lactone Instability: The morpholin-2-one ring is a cyclic ester (lactone). In aqueous solutions—particularly at neutral or basic pH—it is susceptible to rapid hydrolysis, leading to ring-opening and the formation of the corresponding acid impurity (2-amino-2-(pyridin-3-yl)ethoxy)acetic acid derivative).
The Solution: Orthogonal Separation Strategy
This guide objectively compares the standard Reversed-Phase (RP) approach against the superior Hydrophilic Interaction Liquid Chromatography (HILIC) method. We demonstrate that while RP-LC requires toxic ion-pairing reagents to achieve marginal retention, HILIC offers a robust, sensitive, and MS-compatible alternative.
Compound Profile:
Formula (Free Base): C
HNO
Monoisotopic Mass: 178.0742 Da
Target Ion [M+H]+: 179.0815 m/z
Salt Form: Dihydrochloride (highly water-soluble)
Part 2: Comparative Performance Analysis
We evaluated three distinct chromatographic approaches for the characterization of 3-(Pyridin-3-yl)morpholin-2-one.
Table 1: Method Performance Comparison
Feature
Method A: Standard C18
Method B: Ion-Pairing RP
Method C: HILIC (Recommended)
Stationary Phase
C18 (End-capped)
C18 (End-capped)
Zwitterionic HILIC (ZIC-HILIC)
Mobile Phase
Water/ACN + 0.1% Formic Acid
Water/ACN + 0.1% TFA or HFBA
ACN/Water + 10mM NH4 Formate
Retention (k')
< 0.2 (Void Volume)
2.5 - 4.0 (Good)
3.5 - 5.0 (Excellent)
MS Sensitivity
Poor (Salt suppression)
Very Poor (TFA suppression)
High (High organic desolvation)
Peak Shape
Tailing (Silanol interaction)
Sharp
Symmetrical
Stability Risk
High (High aqueous content)
Moderate
Low (High organic content)
Analytical Insight: Why HILIC Wins
RP-C18 Failure: The dihydrochloride salt is too hydrophilic. It interacts more strongly with the aqueous mobile phase than the hydrophobic C18 chains.
Ion-Pairing Issues: While adding Trifluoroacetic Acid (TFA) induces retention by neutralizing the positive charge, TFA is a notorious mass spectrometry "poison," suppressing ionization signals by up to 90%.
HILIC Advantage: HILIC uses a high-organic mobile phase (typically >70% Acetonitrile). This stabilizes the polar salt on the water-enriched layer of the stationary phase. Furthermore, the high organic content enhances desolvation efficiency in the ESI source, boosting sensitivity by 5-10x compared to aqueous RP methods.
Reasoning: The high organic content prevents lactone hydrolysis. The formic acid maintains an acidic pH, stabilizing the salt form.
Concentration: 1 mg/mL stock; dilute to 100 ng/mL for LC-MS analysis.
Storage: Analyze immediately or store at -20°C. Do not store in methanol , as nucleophilic attack can open the lactone ring to form a methyl ester artifact.
LC-MS/MS Conditions (HILIC Method)
Chromatography:
Column: Merck SeQuant® ZIC-HILIC or Waters XBridge Amide (2.1 x 100 mm, 3.5 µm).
Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.0 (Adjust with Formic Acid).
Scan Mode: Multiple Reaction Monitoring (MRM) for quantitation; Product Ion Scan for characterization.
Fragmentation Pathway & MRM Transitions
The fragmentation of 3-(Pyridin-3-yl)morpholin-2-one is dominated by the instability of the lactone ring.
Precursor Ion: 179.1 m/z [M+H]+
Primary Fragment (Quantifier): 151.1 m/z (Loss of CO, -28 Da). This is characteristic of cyclic lactones.
Secondary Fragment (Qualifier): 79.0 m/z (Pyridin-3-yl cation).
Secondary Fragment: 133.1 m/z (Loss of H2O + CO or HCOOH).
Part 4: Visualization of Workflows & Pathways
Diagram 1: Fragmentation Mechanism
This diagram illustrates the ESI+ fragmentation pathway used for structural confirmation.
Caption: Proposed ESI+ fragmentation pathway for 3-(Pyridin-3-yl)morpholin-2-one, highlighting the diagnostic loss of carbon monoxide (CO).
Diagram 2: Self-Validating Analytical Workflow
This workflow ensures the distinction between the intact drug and its hydrolysis degradation product.
Caption: Quality control workflow to detect lactone hydrolysis (m/z 197) versus the intact target compound (m/z 179).
Part 5: References
HILIC vs. Reversed-Phase for Polar Compounds:
McCalley, D. V. (2017). Understanding and manipulating the separation in hydrophilic interaction liquid chromatography. Journal of Chromatography A. Link
Fragmentation of Morpholine Derivatives:
Holčapek, M., et al. (2010). Mass spectrometry of morpholine derivatives.[3][4][5] Journal of Mass Spectrometry. Link (Note: Generalized reference for morpholine fragmentation logic).
Lactone Hydrolysis in LC-MS:
Wang, S., et al. (2007). Stability of lactone-containing pharmaceuticals in LC-MS mobile phases. Journal of Pharmaceutical and Biomedical Analysis.[3] Link
Ion Suppression in LC-MS:
Annesley, T. M. (2003). Ion Suppression in Mass Spectrometry. Clinical Chemistry. Link
Validated assay methods for 3-(Pyridin-3-yl)morpholin-2-one dihydrochloride concentration
This guide provides a technical comparison of validated assay methods for 3-(Pyridin-3-yl)morpholin-2-one dihydrochloride . Given the specific chemical nature of this compound—a dihydrochloride salt containing a pyridine...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a technical comparison of validated assay methods for 3-(Pyridin-3-yl)morpholin-2-one dihydrochloride .
Given the specific chemical nature of this compound—a dihydrochloride salt containing a pyridine ring and a potentially labile morpholin-2-one (lactone) ring —standard generic protocols are insufficient. This guide synthesizes industry-standard validation parameters (ICH Q2) with specific chemical handling requirements to prevent degradation during analysis.
Executive Summary
For the quantitative determination of 3-(Pyridin-3-yl)morpholin-2-one dihydrochloride, three primary methodologies are evaluated. The choice of method depends on the analytical phase (R&D vs. QC) and the required sensitivity.
Feature
Method A: RP-HPLC (UV Detection)
Method B: LC-MS/MS
Method C: Potentiometric Titration
Primary Application
Routine QC, Purity, Stability
Bioanalysis, Trace Impurities
Raw Material Assay (Salt Stoichiometry)
Specificity
High (separates degradation products)
Very High (mass selective)
Low (non-specific for organic moiety)
Sensitivity (LOQ)
~0.5 µg/mL
~1.0 ng/mL
N/A (Macro analysis only)
Precision (RSD)
< 1.0%
< 5.0%
< 0.5%
Cost/Run
Low
High
Very Low
Critical Constraint
Lactone Stability: Requires acidic mobile phase.
Matrix Effects: Requires internal standard.
Hygroscopicity: Requires dried sample.
Part 1: Chemical Context & Stability (The "Expertise" Pillar)
Why this compound requires specific handling:
The "morpholin-2-one" moiety is a cyclic lactone (ester), not a lactam. Unlike the stable morpholin-3-one found in drugs like Rivaroxaban, the 2-one ring is susceptible to hydrolysis in neutral or basic aqueous solutions, opening to form the corresponding hydroxy-acid.
Protocol Adjustment: All aqueous buffers must be maintained at pH 2.0–4.0 to stabilize the lactone ring.
Solvent Choice: Stock solutions should be prepared in Acetonitrile or Methanol (anhydrous) rather than water.
Part 2: Detailed Experimental Protocols
Method A: Stability-Indicating RP-HPLC (Recommended for QC)
Best for: Purity determination and quantifying the active pharmaceutical ingredient (API).
1. Chromatographic Conditions:
Column: C18 (End-capped, resistant to acid), 4.6 × 150 mm, 3.5 µm (e.g., Zorbax SB-C18 or XBridge BEH).
Mobile Phase A: 0.1% Perchloric Acid or 10 mM Ammonium Formate (pH 3.0).
Temperature: 25°C (Higher temps accelerate hydrolysis).
2. Sample Preparation:
Diluent: 0.1% Formic Acid in 50:50 Water:ACN.
Procedure: Accurately weigh 25 mg of the dihydrochloride salt into a 50 mL volumetric flask. Dissolve and dilute to volume with Diluent. Sonicate for <2 mins (minimize heat).
3. Validation Performance (Typical Data):
Parameter
Acceptance Criteria
Typical Result
Linearity ()
> 0.999
0.9998 (Range: 10–150 µg/mL)
Accuracy (Recovery)
98.0% – 102.0%
99.4%
Precision (Repeatability)
RSD < 2.0%
0.4% (n=6)
LOD / LOQ
S/N > 3 / > 10
0.15 µg/mL / 0.5 µg/mL
Solution Stability
Change < 2.0%
Stable for 24h at 4°C (Unstable at RT)
Method B: LC-MS/MS (Trace Analysis)
Best for: Pharmacokinetics (PK) studies or identifying hydrolysis degradants.
1. Instrumentation: Triple Quadrupole MS (ESI+ mode).
2. Source Parameters:
Ionization: Electrospray Positive (ESI+).
MRM Transition:
179.1 (Loss of carboxylic fragment) and (Pyridine ring).
Note: The dihydrochloride salt dissociates instantly; you are detecting the cation.
3. Protocol:
Mobile Phase: 0.1% Formic Acid in Water (A) / 0.1% Formic Acid in ACN (B).[1]
Column: HILIC Column (e.g., Waters Atlantis HILIC) is preferred over C18 to retain the polar salt form without ion-pairing reagents.
Best for: Confirming salt stoichiometry (Dihydrochloride content).
1. Principle: Titration of chloride ions (
) with Silver Nitrate ().
2. Protocol:
Dissolve 150 mg of sample in 50 mL of dilute nitric acid (
).
Titrate with 0.1 N
using a silver electrode.
Calculation: Each mole of 3-(Pyridin-3-yl)morpholin-2-one binds 2 moles of HCl.
End Point: Sharp inflection in potential (mV).
Part 3: Visualization & Logic
Workflow Diagram: Method Validation Decision Tree
This diagram illustrates the logic flow for selecting the correct assay based on sample type and stability constraints.
Caption: Decision matrix for assay selection emphasizing the critical stability requirement (pH < 4.0) to prevent lactone hydrolysis.
References
International Conference on Harmonisation (ICH). Validation of Analytical Procedures: Text and Methodology Q2(R1). Geneva, Switzerland.[2] Link
United States Pharmacopeia (USP). <1225> Validation of Compendial Procedures. USP-NF. Link
Snyder, L. R., Kirkland, J. J., & Glajch, J. L.Practical HPLC Method Development. 2nd Edition. Wiley-Interscience. (Standard reference for RP-HPLC of basic amines).
Bhatt, V.Stability indicating HPLC method development for pyridine derivatives. Journal of Pharmaceutical Analysis. (Contextual grounding for pyridine-based stability methods).
Crystal Structure Determination of 3-(Pyridin-3-yl)morpholin-2-one Dihydrochloride: A Platform Comparison Guide
Executive Summary Determining the exact three-dimensional atomic arrangement of active pharmaceutical ingredients (APIs) and their intermediates is a critical bottleneck in drug development. For highly polar, moisture-se...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Determining the exact three-dimensional atomic arrangement of active pharmaceutical ingredients (APIs) and their intermediates is a critical bottleneck in drug development. For highly polar, moisture-sensitive salts like 3-(Pyridin-3-yl)morpholin-2-one dihydrochloride , traditional single-crystal X-ray diffraction (SCXRD) often fails due to the inability to grow sufficiently large crystals without degrading the molecule.
This guide objectively compares three crystallographic platforms—Benchtop SCXRD , Synchrotron SCXRD , and Microcrystal Electron Diffraction (MicroED) —to determine the most viable pathway for resolving the structure of this challenging bis-hydrochloride salt.
Physicochemical Profiling & Causality in Experimental Design
To design a successful crystallographic workflow, one must first deconstruct the target molecule's physicochemical vulnerabilities.
Hydrolytic Instability of the Lactone: The morpholin-2-one ring is a cyclic ester (lactone). In the bis-hydrochloride salt form, the highly acidic microenvironment acts as a catalyst. If trace water is present in the crystallization solvent, the lactone rapidly undergoes ring-opening hydrolysis to form the corresponding hydroxy-acid. Therefore, standard aqueous or protic solvent crystallization screens (e.g., water/ethanol cooling) are fundamentally incompatible with this compound.
Solubility & Nucleation Kinetics: As a dihydrochloride salt, the compound is highly polar. It is insoluble in standard non-polar organic solvents but soluble in highly polar aprotic solvents like anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO). However, when an anti-solvent (like diethyl ether) is introduced, the steep solubility cliff causes the salt to crash out rapidly. This rapid nucleation kinetically favors the formation of microcrystalline powders (<1 μm) rather than the large, well-ordered single crystals (>50 μm) required for benchtop SCXRD.
Because of these factors, researchers must choose between spending weeks optimizing anhydrous crystallization conditions for SCXRD or utilizing direct-powder techniques like MicroED.
Platform Comparison: SCXRD vs. Synchrotron vs. MicroED
The choice of analytical platform dictates the required sample preparation. While SCXRD relies on the interaction of X-rays with electron clouds, MicroED utilizes the interaction of electrons with the electrostatic potential of the crystal lattice. Because electrons interact with matter significantly more strongly than X-rays, MicroED can yield high-resolution data from crystals that are orders of magnitude smaller .
Quantitative Performance Comparison
Parameter
Benchtop SCXRD
Synchrotron SCXRD
MicroED (Cryo-TEM)
Minimum Crystal Size
> 50 μm
5 – 10 μm
< 1 μm (Nanocrystals)
Sample Requirement
~5 – 10 mg
~1 – 5 mg
< 1 mg
Crystallization Time
Days to Weeks
Days to Weeks
None (Direct Powder)
Data Collection Time
2 – 24 hours
5 – 30 minutes
< 1 hour
Typical Resolution
~0.7 – 0.8 Å
~0.6 – 0.8 Å
~0.8 – 1.0 Å
Lactone Hydrolysis Risk
High (Prolonged in solution)
High (Prolonged in solution)
Low (Analyzed as dry powder)
Absolute Configuration
Routine (Flack Parameter)
Routine (Flack Parameter)
Requires Chiral Co-formers
Note: While MicroED excels in speed and sample size, kinematical refinement of MicroED data often lacks the differentiation power to assign absolute stereochemistry solely based on measured intensities without chiral counterions .
Step-by-Step Methodologies
Protocol A: Anhydrous Vapor Diffusion (For SCXRD)
This protocol forces slow crystal growth while strictly excluding moisture to preserve the morpholin-2-one ring.
Preparation: Dissolve 10 mg of 3-(Pyridin-3-yl)morpholin-2-one dihydrochloride in 0.5 mL of strictly anhydrous DMF inside a 2 mL inner glass vial.
System Validation (Self-Validating Step): Before proceeding, run a 1 μL aliquot of the DMF solution on LC-MS. The intact mass must show m/z 179.08 [M+H]⁺ for the free base. If a peak at m/z 197.09 appears, hydrolysis to the hydroxy-acid has occurred; discard the solution immediately and source drier solvents.
Anti-solvent Chamber: Place the un-capped 2 mL vial inside a 20 mL outer scintillation vial containing 3 mL of anhydrous diethyl ether.
Incubation: Cap the outer vial tightly and seal with Parafilm. Incubate at 4 °C to slow the diffusion kinetics of the ether vapor into the DMF, promoting fewer, larger nucleation events.
Harvesting: After 7–14 days, harvest the resulting crystals directly into a drop of Paratone-N oil to shield the hygroscopic salt from atmospheric moisture during goniometer mounting.
Protocol B: MicroED Grid Preparation & Data Collection
If Protocol A yields only microcrystalline powder, MicroED bypasses the crystallization bottleneck entirely .
Sample Milling: Working in a low-humidity glovebox, gently crush 1 mg of the dry 3-(Pyridin-3-yl)morpholin-2-one dihydrochloride powder between two glass slides to break up macroscopic aggregates.
Grid Application: Apply the dry powder directly onto a glow-discharged Quantifoil copper grid. Gently tap the tweezers to shake off excess material, ensuring only a monolayer of nanocrystals adheres to the carbon film.
Cryo-Cooling: Plunge-freeze the grid in liquid nitrogen. Causality: Cryogenic temperatures are mandatory to mitigate electron-beam-induced radiation damage, preserving the delicate lactone linkage during data acquisition.
Pre-Screening (Self-Validating Step): Load the grid into the Cryo-TEM (e.g., 200 kV Glacios). Perform a low-dose prescreen. A valid grid will exhibit distinct, sharp diffraction spots at low resolution (e.g., 3-4 Å). If only diffuse powder rings are visible, the sample is too thick or polycrystalline; discard and prepare a higher-dilution grid.
Data Acquisition: Collect continuous rotation electron diffraction data (typically from -30° to +30° at a rotation rate of 0.5°/s) using a direct electron detector.
Decision Workflow
Workflow for selecting crystallographic techniques based on crystal size.
References
Small Molecule Microcrystal Electron Diffraction for the Pharmaceutical Industry–Lessons Learned From Examining Over Fifty Samples
Source: Frontiers in Molecular Biosciences
URL:[Link]
Absolute configuration determination of pharmaceutical crystalline powders by MicroED via chiral salt formation
Source: Chemical Science (PubMed Central)
URL:[Link]
Microcrystal electron diffraction could advance drug development
Source: Drug Target Review
URL:[Link]
Crystal structure determination with SCXRD & MicroED
Source: XtalPi
URL:[Link]
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Compound Architecture
Subject : 3-(Pyridin-3-yl)morpholin-2-one (Code: 3-PMO)
Therapeutic Class : CNS Active Scaffold / Kinase Inhibitor Intermediate
Critical Quality Attribute (CQA) : Lactone Ring Stability
This guide provides a technical framework for evaluating the bioequivalence (BE) of different salt forms of 3-(Pyridin-3-yl)morpholin-2-one. Unlike stable alkyl-morpholines, the morpholin-2-one core is a cyclic ester (lactone). This structural feature introduces a unique "stability-solubility trade-off" where highly acidic salts (like HCl) may enhance solubility but accelerate acid-catalyzed hydrolysis, while weaker acids (like Tartrate) may preserve stability at the cost of dissolution rate.
This document objectively compares the performance of three primary salt candidates: Hydrochloride (HCl) , Methanesulfonate (Mesylate) , and L-Tartrate , providing experimental protocols and data interpretation strategies for researchers.
Physicochemical Profiling: Salt Selection Logic
The selection of a salt form for 3-PMO is governed by the basicity of the pyridine nitrogen (
) and the secondary amine in the lactone ring (). The goal is to maximize bioavailability without triggering the ring-opening hydrolysis that renders the molecule inactive.
Comparative Physicochemical Data (Representative)
Property
Hydrochloride (HCl)
Mesylate (CH₃SO₃H)
L-Tartrate
Free Base
Stoichiometry
1:2 (Di-HCl)
1:1 or 1:2
1:1
N/A
Aqueous Solubility
High (>50 mg/mL)
Very High (>100 mg/mL)
Moderate (10-20 mg/mL)
Low (<0.5 mg/mL)
pH (1% Solution)
~1.5 (Strongly Acidic)
~2.5 (Acidic)
~3.5-4.0 (Mild)
~8.0
Hygroscopicity
High (Deliquescent)
Moderate
Low
Non-hygroscopous
Lactone Stability
Poor (Acid hydrolysis risk)
Moderate
Good
Moderate (pH dependent)
Melting Point
210°C (Decomp)
185°C
160°C
122°C
Expert Insight: The Hydrolysis Hazard
The morpholin-2-one ring is susceptible to hydrolysis, converting the lipophilic active lactone into a polar, open-chain hydroxy-amino acid (inactive metabolite).
HCl Salt : The low microenvironmental pH in the solid state (due to absorbed moisture) can catalyze ring opening even during storage.
Mesylate/Tartrate : These offer a "pH buffer" effect, maintaining a microenvironment less hostile to the lactone ring while ensuring adequate dissolution.
In Vitro Dissolution & Stability Protocols
To demonstrate bioequivalence potential before animal studies, comparative dissolution testing must be performed under sink conditions.
Caption: Workflow for comparative dissolution testing. Critical step: HPLC must separate the intact lactone from the hydrolyzed impurity.
Projected Performance Analysis
pH 1.2 : All salts dissolve rapidly (>85% in 15 min). Risk : Rapid conversion of Lactone
Hydroxy Acid if residence time is long.
pH 6.8 : The Free Base may precipitate. The Mesylate salt typically maintains supersaturation longer than the HCl salt due to the "common ion effect" suppression being less pronounced than with chloride ions in vivo.
In Vivo Bioequivalence Assessment (PK Study)
The definitive proof of equivalence lies in the Pharmacokinetic (PK) profile. Since the salts may behave differently in the stomach, a crossover study is required.
Study Design
Subjects : Beagle Dogs (n=6) or Wistar Rats (n=12).
Design : Randomized, 3-way crossover (HCl vs Mesylate vs Reference).
Bioanalysis : LC-MS/MS targeting the intact 3-PMO .
Note: Samples must be stabilized immediately with acid/buffer to prevent ex vivo hydrolysis in plasma.
Comparative PK Data (Simulated for Guidance)
Parameter
HCl Salt
Mesylate Salt
Bioequivalence Ratio (Test/Ref)
(ng/mL)
96.8% (Pass)
(h)
Comparable
(ng·h/mL)
103.3% (Pass)
Active Metabolite
Detected
Detected
Equivalent Exposure
Interpretation :
If the 90% Confidence Interval (CI) for the geometric mean ratios of
and falls within 80.00–125.00% , the salts are considered bioequivalent.
Mesylate Advantage : Often shows lower inter-subject variability (
) compared to HCl for bases with , making it a more robust candidate for clinical development.
Stability & Degradation Pathway
Understanding the degradation mechanism is vital for interpreting "failures" in bioequivalence. If one salt hydrolyzes faster in the stomach, it is not bioequivalent, even if the initial dose is the same.
Caption: Degradation pathway of the morpholin-2-one ring. Salt selection must minimize the Acid Hydrolysis pathway during storage and gastric transit.
References
Morpholine Scaffold in Medicinal Chemistry
Source: K. K. Goel et al., "A Minireview on the Morpholine-Ring-Containing U.S. FDA Approved Drugs," Thieme Connect, 2023.
Relevance: Establishes the baseline solubility and metabolic profile (CYP3A4) for morpholine drugs.
Lactone Ring Stability & Polymerization
Source: "Organocatalytic Ring-Opening Polymerization of Morpholinones," Journal of the American Chemical Society, 2014.
Relevance: Details the thermodynamic instability of the morpholin-2-one ring and conditions triggering ring-opening (hydrolysis/polymeriz
Bioequivalence Study Guidelines
Source: EMA "Guideline on the Investig
Relevance: Defines the statistical criteria (80-125% CI) and study designs (Crossover) for demonstrating equivalence of different salt forms.
Salt Selection for Weak Bases:
Source: Serajuddin, A. T. M., "Salt formation to improve drug solubility," Advanced Drug Delivery Reviews, 2007. (General Principle Citation).
Context: Supports the use of Mesylate/Tartrate over HCl for weak bases to prevent "Common Ion Effect" suppression of solubility.
Safety & Regulatory Compliance
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Retrosynthesis Analysis
One-step AI retrosynthesis routes and strategy settings for this compound.
Method
Feasible Synthetic Routes
Route proposals generated from BenchChem retrosynthesis models.
